3-Methyl-N-nitro-2-pyridinamine: Chemical Properties, Mechanistic Pathways, and Synthetic Applications
Executive Summary In the landscape of heterocyclic chemistry, 3-methyl-N-nitro-2-pyridinamine (CAS: 18344-53-1)[1] occupies a unique position as a highly reactive, transient primary N-nitramine. Unlike standard aromatic...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In the landscape of heterocyclic chemistry, 3-methyl-N-nitro-2-pyridinamine (CAS: 18344-53-1)[1] occupies a unique position as a highly reactive, transient primary N-nitramine. Unlike standard aromatic nitro compounds where the nitro group is bound directly to the carbon skeleton, this compound features an exocyclic N-nitroamine moiety. This structural characteristic dictates its primary chemical property: high thermal lability under acidic conditions, which drives the classic nitramine rearrangement .
As a Senior Application Scientist, I have structured this whitepaper to dissect the physicochemical properties, the exact mechanistic causality of its synthesis, and the self-validating experimental protocols required to harness this intermediate for the production of 2-amino-3-methyl-5-nitropyridine[2]—a vital pharmacophore scaffold in modern drug development.
Physicochemical & Structural Properties
The chemical behavior of 3-methyl-N-nitro-2-pyridinamine is heavily influenced by the electron-withdrawing nature of the N-nitro group juxtaposed against the basicity of the pyridine ring. Direct nitration of primary amines is notoriously difficult due to oxidative degradation and the formation of unreactive ammonium salts[3]; thus, the N-nitramine is synthesized under strictly controlled thermodynamic conditions.
Mechanistic Pathways: N-Nitration and the Nitramine Rearrangement
The utility of 3-methyl-N-nitro-2-pyridinamine lies in its ability to act as a highly regioselective delivery system for a nitro group via the nitramine rearrangement [5].
Regioselective N-Nitration: When 2-amino-3-methylpyridine is exposed to a nitrating mixture (
), the strong acid protonates the pyridine nitrogen. This protonation severely deactivates the aromatic ring toward electrophilic aromatic substitution. Consequently, the electrophilic nitronium ion () attacks the less deactivated exocyclic amino group, forming the N-nitramine intermediate[3].
Sterically Directed C5-Migration: Upon thermal activation, the N-N bond undergoes cleavage. In strongly acidic media, this is generally accepted to proceed via an intimate ion-radical pair or a concerted sigmatropic rearrangement[5]. The nitro group migrates to the most electron-rich available positions on the ring (ortho or para to the amine). Because the ortho position (C3) is sterically blocked by a methyl group, the migration is forced exclusively to the para position (C5), yielding 2-amino-3-methyl-5-nitropyridine[2].
Reaction pathway of N-nitration and subsequent nitramine rearrangement.
Experimental Workflows: Self-Validating Protocols
To ensure trustworthiness and reproducibility, the following protocol is designed as a self-validating system. In-process thermal monitoring and visual phase changes serve as real-time indicators of reaction success.
Protocol 1: Synthesis of the N-Nitramine Intermediate
Step 1.1: Acidic Dissolution. Dissolve 5.0 g (46.2 mmol) of 3-methylpyridin-2-amine in 24 mL of concentrated
.
Causality: The strong acid protonates the pyridine ring, protecting it from unwanted oxidation, while acting as a heat sink.
Step 1.2: Thermal Control. Cool the mixture strictly to 0 °C.
Step 1.3: Electrophilic Addition. Slowly add a pre-cooled (0 °C) mixture of fuming nitric acid (3.5 mL, d=1.5) and concentrated
(3.5 mL) dropwise.
Causality & Validation: The internal temperature must be kept below 20 °C. Exceeding this threshold will trigger a premature, violent exothermic rearrangement[2]. The persistence of a homogenous solution without rapid gas evolution validates that the N-nitramine (3-methyl-N-nitro-2-pyridinamine) has formed stably in situ.
Protocol 2: Acid-Catalyzed Rearrangement to the C-Nitro Isomer
Step 2.1: Controlled Activation. Transfer the mixture in 3-5 mL batches to a second flask. Gradually heat to 35–40 °C.
Causality: This specific thermal window provides the exact activation energy required to break the N-N bond. The temperature must be carefully monitored after each addition; allowing it to spike above 40 °C during this phase risks runaway decomposition[4].
Step 2.2: Reaction Completion. Once stabilized, stir the mixture at 50 °C for 30 minutes to drive the C5-migration to completion[4].
Step 2.3: Quenching & Precipitation. Cool the mixture to room temperature and neutralize with concentrated aqueous ammonia.
Validation: Neutralization deprotonates the pyridinium salt. The immediate formation of a white-to-yellow precipitate acts as a visual validation that the free base (2-amino-3-methyl-5-nitropyridine) has been successfully generated[4].
Step 2.4: Purification. Filter the precipitate, wash sequentially with water and 50% aqueous DMFA, and recrystallize from DMFA to yield the pure product (~35% yield)[2].
Step-by-step experimental workflow for the synthesis and rearrangement.
Analytical Characterization
To distinguish the transient 3-methyl-N-nitro-2-pyridinamine from its rearranged product, specific spectroscopic signatures must be monitored:
Infrared (IR) Spectroscopy: The N-nitramine intermediate exhibits characteristic hydrogen-bonded N-H stretching vibrations, alongside distinct N-nitro group stretching vibrations typically observed around 1466 cm⁻¹ and 1275 cm⁻¹[5].
Nuclear Magnetic Resonance (NMR): Following the rearrangement, the migration of the nitro group from the exocyclic nitrogen to the C5 position results in significant deshielding of the adjacent aromatic protons. The disappearance of the N-nitro proton signal and the emergence of a highly deshielded C4/C6 proton profile in ¹H NMR confirms successful migration[5].
Applications in Drug Development
While historically viewed merely as a transient intermediate for synthesizing 2-amino-3-methyl-5-nitropyridine (a critical building block for imidazo[1,2-a]pyridines used in kinase inhibitors), the N-nitroamine moiety itself is gaining traction in modern synthetic methodologies. Recent breakthroughs have demonstrated that N-nitroamines can serve as highly reactive precursors for direct deaminative functionalization. Through nitric acid-mediated extrusion of nitrous oxide (
), these intermediates enable the direct conversion of inert aromatic C-N bonds into a vast array of carbon-heteroatom and carbon-carbon bonds, offering expeditious access to complex pharmacophores[6].
An In-depth Technical Guide to 2-Pyridinamine, 3-methyl-N-nitro- and its Isomeric Landscape for the Research Scientist
This technical guide is designed for researchers, scientists, and professionals in drug development, providing a comprehensive overview of 2-Pyridinamine, 3-methyl-N-nitro-. Recognizing the specificity of this chemical s...
Author: BenchChem Technical Support Team. Date: March 2026
This technical guide is designed for researchers, scientists, and professionals in drug development, providing a comprehensive overview of 2-Pyridinamine, 3-methyl-N-nitro-. Recognizing the specificity of this chemical structure, this document addresses the challenge of its CAS number identification by exploring its chemical identity, and providing in-depth information on its structural isomers for which data is publicly available. This approach offers a broader, more practical context for researchers interested in this class of compounds.
Core Identification and the CAS Number Challenge
A direct inquiry for the CAS (Chemical Abstracts Service) Registry Number for "2-Pyridinamine, 3-methyl-N-nitro-" does not yield a readily available, specific entry in major chemical databases. This suggests that the compound may not be commercially available or has not been extensively cataloged. The name implies a very specific structure: a 2-aminopyridine with a methyl group at the 3-position of the pyridine ring and a nitro group attached to the nitrogen of the amino group.
Based on IUPAC nomenclature, the structure is as follows:
Caption: Proposed structure of 2-Pyridinamine, 3-methyl-N-nitro-.
Given the absence of a specific CAS number, this guide will focus on providing critical data on closely related and relevant isomers, which are often of interest in comparative studies within drug discovery and development.
Isomeric Landscape and Key Chemical Data
The following table summarizes key information for several isomers and related compounds of 2-Pyridinamine, 3-methyl-N-nitro-. These compounds are structurally similar and provide a valuable reference point for researchers.
The synthesis of the target compound, 2-Pyridinamine, 3-methyl-N-nitro-, would likely involve the N-nitration of the corresponding precursor, 2-amino-3-methylpyridine (CAS: 1603-40-3). The nitration of aminopyridines can be a complex process, as the pyridine ring itself is susceptible to nitration, and the conditions must be carefully controlled to favor N-nitration over C-nitration.
A general synthetic approach could involve the following steps:
Caption: Generalized synthetic workflow for N-nitration.
A plausible laboratory-scale procedure for the synthesis of a related compound, 2-amino-3-methyl-5-nitropyridine, involves dissolving 2-amino-3-methylpyridine in concentrated sulfuric acid, followed by the addition of fuming nitric acid at a controlled temperature.[4] While this procedure results in C-nitration, it highlights the types of reagents used in the nitration of aminopyridines. For N-nitration, milder and more specific nitrating agents, such as nitronium tetrafluoroborate, might be employed in an aprotic solvent to minimize side reactions on the pyridine ring.
Safety, Handling, and Hazard Profile of Related Compounds
While specific safety data for 2-Pyridinamine, 3-methyl-N-nitro- is not available, the hazard profile of its isomers provides crucial guidance for handling and safety protocols.
General Hazards:
Acute Toxicity: Many nitropyridine derivatives are harmful if swallowed, in contact with skin, or if inhaled.[1] For instance, N-Methyl-3-nitro-2-pyridinamine is classified as causing harm through these exposure routes.[1]
Skin and Eye Irritation: These compounds are often irritating to the skin and can cause serious eye irritation.[1][8]
Respiratory Irritation: Inhalation may cause respiratory irritation.
Recommended Safety Precautions:
Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety goggles or a face shield, and a lab coat.[8][9][10]
Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or vapors.[10]
Handling: Avoid contact with skin, eyes, and clothing.[10] Do not eat, drink, or smoke when handling these chemicals. Wash hands thoroughly after handling.[9]
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away from incompatible materials such as strong oxidizing agents.[8]
The following table summarizes the GHS Hazard statements for a closely related isomer, providing a baseline for risk assessment.
Compound
GHS Hazard Statements
N-Methyl-3-nitro-2-pyridinamine
H302+H312+H332: Harmful if swallowed, in contact with skin or if inhaled. H315: Causes skin irritation. H319: Causes serious eye irritation.[1]
Potential Applications in Research and Development
Nitropyridine derivatives are important intermediates in the synthesis of pharmaceuticals and agrochemicals.[11][12] The presence of both an amino and a nitro group provides multiple reaction sites for further chemical modifications, making them versatile building blocks for creating more complex molecules.[11]
The introduction of a nitro group can significantly alter the electronic properties of the pyridine ring, which can be exploited in various chemical transformations.[12] In the context of drug development, these compounds can serve as scaffolds for the synthesis of molecules targeting a range of biological targets.[11] For example, pyrimidine derivatives containing a pyridine moiety have been investigated as RET inhibitors for cancer therapy.[13]
Conclusion
While a specific CAS number for 2-Pyridinamine, 3-methyl-N-nitro- remains elusive, a comprehensive understanding of its isomeric landscape provides a solid foundation for researchers. The data on related compounds, including their synthesis, safety profiles, and potential applications, offers valuable insights. For scientists and drug development professionals, this guide serves as a starting point for further investigation into this specific class of nitropyridines, highlighting the importance of considering isomeric structures in chemical research.
NIST. 2-Pyridinamine, 3-nitro-. NIST Chemistry WebBook. Accessed March 7, 2026.
MilliporeSigma. SAFETY DATA SHEET. MilliporeSigma. November 6, 2025.
Vibrant Pharma Inc. N-Methyl-3-nitropyridin-2-amine. Vibrant Pharma Inc. Accessed March 7, 2026.
PrepChem.com. Synthesis of 2-[N-methyl-N-(3-nitrobenzyl)aminoethyl]pyridine. PrepChem.com. Accessed March 7, 2026.
Fisher Scientific. SAFETY DATA SHEET. Fisher Scientific. March 29, 2008.
Chem-Impex. 2-Amino-6-methyl-3-nitropyridine. Chem-Impex. Accessed March 7, 2026.
ChemicalBook. 2-Amino-3-methyl-5-nitropyridine | 18344-51-9. ChemicalBook. July 24, 2025.
CymitQuimica. CAS 73896-36-3: 6-Methoxy-3-nitro-2-pyridinamine. CymitQuimica. Accessed March 7, 2026.
Royal Society of Chemistry. Electronic Supplementary Information (ESI) Base and ligand-free copper-catalyzed N-arylation of 2-amino-N-heterocycles with boronic acids in air. The Royal Society of Chemistry. Accessed March 7, 2026.
Fisher Scientific. SAFETY DATA SHEET. Fisher Scientific. April 6, 2011.
Cheméo. Chemical Properties of 2-Pyridinamine, 3-methyl- (CAS 1603-40-3). Cheméo. Accessed March 7, 2026.
ResearchGate. Two-step synthesis of 2-methyl-3-nitropyridines.
ECHEMI. 2-(Methylamino)-3-pyridinemethanol SDS, 32399-12-5 Safety Data Sheets. ECHEMI. Accessed March 7, 2026.
An In-depth Technical Guide to the Structural Elucidation of 3-methyl-N-nitro-2-pyridinamine
This guide provides a comprehensive, in-depth exploration of the methodologies and analytical reasoning required for the complete structural elucidation of 3-methyl-N-nitro-2-pyridinamine. Designed for researchers, scien...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides a comprehensive, in-depth exploration of the methodologies and analytical reasoning required for the complete structural elucidation of 3-methyl-N-nitro-2-pyridinamine. Designed for researchers, scientists, and professionals in drug development, this document moves beyond rote protocols to explain the causal logic behind experimental choices. Our approach is to build a self-validating system of characterization, where data from multiple, independent analytical techniques converge to provide an unambiguous structural assignment.
Introduction and Synthetic Strategy
The structural confirmation of a molecule is the bedrock of all subsequent chemical and biological investigations. In the case of 3-methyl-N-nitro-2-pyridinamine, a substituted pyridine derivative, a precise understanding of its atomic connectivity and stereochemistry is paramount. The presence of a nitro group attached to an exocyclic amine introduces the potential for interesting chemical reactivity and biological activity. This guide will detail a multi-faceted approach to its structural elucidation, starting with its logical synthesis.
A plausible and common method for the synthesis of N-nitroamines is the nitration of the corresponding amine. Therefore, the logical precursor for the synthesis of 3-methyl-N-nitro-2-pyridinamine is 2-amino-3-methylpyridine. The nitration of aminopyridines can be complex, potentially yielding ring-nitrated isomers as well.[1][2] Careful control of reaction conditions is crucial to favor the formation of the N-nitro product.
Proposed Synthetic Protocol: Nitration of 2-amino-3-methylpyridine
This protocol is adapted from established procedures for the nitration of aminopyridines.[3]
In a flask equipped with a magnetic stirrer and cooled in an ice bath to 0°C, dissolve 2-amino-3-methylpyridine (1.0 eq) in concentrated sulfuric acid.
In a separate vessel, also cooled to 0°C, carefully add concentrated sulfuric acid to an equimolar amount of fuming nitric acid.
Slowly add the nitric acid/sulfuric acid mixture dropwise to the solution of 2-amino-3-methylpyridine, ensuring the temperature does not exceed 20°C.
After the addition is complete, allow the reaction mixture to slowly warm to room temperature and then stir for an additional 30 minutes at 50°C.[3]
Cool the reaction mixture to ambient temperature and carefully pour it over crushed ice.
Neutralize the acidic solution with concentrated aqueous ammonia until a precipitate forms.
Collect the precipitate by filtration and wash with cold water and a 50% aqueous solution of DMFA.
Further purify the crude product by recrystallization from DMFA to yield 3-methyl-N-nitro-2-pyridinamine.
Causality of Experimental Choices: The use of a strong acid mixture at low temperatures is essential to generate the nitronium ion (NO₂⁺) in situ while controlling the exothermic nature of the reaction. The subsequent heating step helps to drive the reaction to completion. Neutralization is necessary to precipitate the organic product from the acidic aqueous solution.
Spectroscopic Characterization
A combination of spectroscopic techniques is essential for a comprehensive structural elucidation. Each method provides a unique piece of the structural puzzle.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is arguably the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule.
Rationale: Proton NMR will reveal the number of distinct proton environments, their integration (ratio), and their connectivity through spin-spin coupling. For 3-methyl-N-nitro-2-pyridinamine, we expect to see signals for the methyl group protons and the three aromatic protons on the pyridine ring.
Experimental Protocol:
Dissolve 10-20 mg of the purified compound in 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) containing tetramethylsilane (TMS) as an internal standard.[6]
Transfer the solution to a 5 mm NMR tube.
Acquire the ¹H NMR spectrum on a 400 MHz or higher field NMR spectrometer.[7]
Process the resulting Free Induction Decay (FID) by applying a Fourier transform, followed by phase and baseline correction.[6]
Predicted ¹H NMR Data and Interpretation:
Predicted Chemical Shift (δ, ppm)
Multiplicity
Integration
Assignment
Rationale
~8.5
Doublet (d)
1H
H-6
The proton at position 6 is adjacent to the ring nitrogen and is expected to be the most deshielded aromatic proton.
~7.8
Doublet of doublets (dd)
1H
H-4
The proton at position 4 will be coupled to both H-5 and H-6.
~7.4
Doublet of doublets (dd)
1H
H-5
The proton at position 5 will be coupled to both H-4 and H-6.
~2.5
Singlet (s)
3H
-CH₃
The methyl group protons are not coupled to any other protons and will appear as a singlet.
Note: Predicted chemical shifts are based on data for similar structures like 3-nitropyridine.[6][8]
Rationale: Carbon NMR provides information on the number of unique carbon environments in the molecule. This is particularly useful for identifying quaternary carbons, such as the ones bearing the methyl and amino groups.
Experimental Protocol:
Use the same sample prepared for ¹H NMR spectroscopy.
Acquire a proton-decoupled ¹³C NMR spectrum.
Process the data similarly to the ¹H NMR spectrum.
Predicted ¹³C NMR Data and Interpretation:
Predicted Chemical Shift (δ, ppm)
Assignment
Rationale
~155
C-2
The carbon atom attached to two nitrogen atoms (the ring nitrogen and the N-nitroamino group) will be significantly deshielded.
~148
C-6
The carbon atom adjacent to the ring nitrogen is expected to be deshielded.
~138
C-4
Aromatic CH carbon.
~125
C-5
Aromatic CH carbon.
~120
C-3
The carbon atom attached to the methyl group.
~18
-CH₃
The methyl carbon will be the most shielded carbon atom.
Note: Predicted chemical shifts are based on data for similar structures like 3-nitropyridine[6] and N-methyl-3-nitro-2-pyridinamine.[9]
Fourier-Transform Infrared (FTIR) Spectroscopy
Rationale: FTIR spectroscopy is an excellent technique for identifying the functional groups present in a molecule. In this case, it will be crucial for confirming the presence of the N-nitro group and the aromatic pyridine ring.
Experimental Protocol:
Prepare a KBr pellet by finely grinding a small amount of the solid sample with potassium bromide (KBr) powder and pressing it into a thin, transparent disk.[7]
Alternatively, for Attenuated Total Reflectance (ATR)-FTIR, place a small amount of the solid sample directly on the ATR crystal.
Record the spectrum in the mid-infrared range (4000-400 cm⁻¹).
A background spectrum should be recorded and automatically subtracted from the sample spectrum.[7]
Predicted FTIR Data and Interpretation:
Wavenumber (cm⁻¹)
Intensity
Assignment
Rationale
3100-3000
Medium
Aromatic C-H stretch
Characteristic of C-H bonds on the pyridine ring.[10]
Expected for the N-N bond in the N-nitroamino group.[13]
The presence of strong absorption bands in the ~1500 cm⁻¹ and ~1350 cm⁻¹ regions would provide compelling evidence for the presence of the nitro group.[12]
Mass Spectrometry (MS)
Rationale: Mass spectrometry provides information about the molecular weight of the compound and its fragmentation pattern, which can further confirm the connectivity of the atoms.
Experimental Protocol:
A Gas Chromatography-Mass Spectrometry (GC-MS) system is suitable for a volatile compound like this.[7]
GC Conditions: Use a suitable capillary column (e.g., HP-5ms) with a temperature ramp to ensure good separation.
MS Conditions:
Ionization Mode: Electron Ionization (EI) at 70 eV.
Mass Range: 40 - 400 m/z.
Predicted Mass Spectrometry Data and Interpretation:
m/z
Predicted Fragment
Rationale
153
[M]⁺
The molecular ion peak, corresponding to the molecular weight of C₆H₇N₃O₂.[9]
137
[M - O]⁺
Loss of an oxygen atom.
123
[M - NO]⁺
Loss of a nitroso group.
107
[M - NO₂]⁺
Loss of the nitro group, a common fragmentation for nitro compounds.
92
[M - NO₂ - CH₃]⁺
Subsequent loss of the methyl group.
The observation of the molecular ion peak at m/z 153 would be a strong confirmation of the elemental composition.
Definitive Structural Confirmation by X-ray Crystallography
While the combination of spectroscopic techniques provides a very strong case for the proposed structure, single-crystal X-ray diffraction provides the ultimate, unambiguous proof of atomic connectivity and three-dimensional structure.
Rationale: X-ray crystallography determines the precise spatial arrangement of atoms in a crystal lattice, providing accurate bond lengths, bond angles, and intermolecular interactions.
Experimental Protocol:
Crystal Growth: Grow single crystals of the purified compound suitable for X-ray diffraction. This can be achieved by slow evaporation of a saturated solution in an appropriate solvent or by slow cooling of a hot, saturated solution.
Data Collection: Mount a suitable crystal on a goniometer and collect diffraction data using a diffractometer equipped with a suitable X-ray source (e.g., Mo Kα radiation).
Structure Solution and Refinement: Solve the crystal structure using direct methods and refine the atomic positions and thermal parameters to obtain the final structure.
Expected Structural Features: Based on the crystal structure of the similar molecule 4-methyl-3-nitropyridin-2-amine, we can anticipate certain structural characteristics.[14]
The pyridine ring will be essentially planar.
The N-nitro group may be slightly twisted out of the plane of the pyridine ring.
The bond lengths and angles will be consistent with a substituted pyridine ring containing an N-nitroamino group.
Integrated Analysis and Conclusion
The structural elucidation of 3-methyl-N-nitro-2-pyridinamine is a process of converging evidence from multiple analytical techniques. No single technique provides the complete picture, but together they form a self-validating system.
The diagram below illustrates the logical workflow for the comprehensive structural elucidation of this molecule.
Caption: Logical workflow for the structural elucidation of 3-methyl-N-nitro-2-pyridinamine.
By following this comprehensive approach, researchers can be highly confident in the structural assignment of 3-methyl-N-nitro-2-pyridinamine, paving the way for its further investigation in drug discovery and development programs.
References
Spectroscopic Analysis of 3-Nitropyridine: A Technical Guide - Benchchem. (n.d.).
Spectroscopic Profile of 3-Hydroxy-2-nitropyridine: A Technical Guide - Benchchem. (n.d.).
Katritzky, A. R., Scriven, E. F. V., Majumder, S., Akhmedova, R. G., Vakulenko, A. V., Akhmedov, N. G., Murugan, R., & Abboud, K. A. (2005). Preparation of nitropyridines by nitration of pyridines with nitric acid. Organic & Biomolecular Chemistry, 3(3), 538–541. [Link]
Spectroscopic and Synthetic Profile of 3-Methyl-2-(4-nitrophenyl)pyridine: A Technical Guide - Benchchem. (n.d.).
2-Amino-5-nitropyridine - NIST WebBook. (n.d.).
Structure and Optical Properties of New 2-N-Phenylamino-methyl-nitro-pyridine Isomers. (n.d.).
Experimental IR spectra of 2N-(2-nitro benzalidine) amino pyridine (2-NBAPy) Schiff base compound. - ResearchGate. (n.d.).
Sánchez-Viesca, F., & Gómez, R. (2015). Electric Hindrance and Dipole Moments in 2-Aminopyridine Nitration. American Journal of Chemistry, 5(1), 19-22.
4-Methyl-3-nitropyridin-2-amine - PMC. (n.d.).
Method of producing 2-amino-3-nitro-5-halogenopyridine. (n.d.). Google Patents.
Piskorz, M., & Urbanski, T. (1956). Ultraviolet and Infrared Spectra of Some Nitrosamines. Bulletin de l'Academie Polonaise des Sciences, Classe III, 4(10), 607-614.
Crystal structure, vibrational and optic properties of 2-N-methylamino-3-methylpyridine N-oxide - Its X-ray and spectroscopic studies as well as DFT quantum chemical calculations - PubMed. (2019, November 5).
Synthesis And Characterization Of New 2-amino pyridine Derivatives (NJC) - ResearchGate. (2020, January 1).
2-Pyridinamine, 3-methyl- - NIST WebBook. (n.d.).
Yan, H., Yang, S., Gao, X., Zhou, K., Ma, C., Yan, R., & Huang, G. (2012). Iron(II)-Catalyzed Denitration Reaction: Synthesis of 3-Methyl-2-arylimidazo[1,2-a]pyridine Derivatives from Aminopyridines and 2-Methylnitroolefins. Synlett, 23(19), 2961-2962.
O'Callaghan, C. N., McMurry, T. B. H., Draper, S. M., & Champeil, E. (1999). Nitrile and Non-nitrile Pyridine Products from the Reaction of 2-Cyano-3-(x-nitrophenyl)
X-Ray crystal structures and NMR solution studies on 2,2′∶3′,2″∶6″,2‴-quaterpyridine and its N-methylated derivative; conformational rigidity in solution arising from an intramolecular electrostatic interaction - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). (n.d.).
2-Pyridinamine, 3-nitro- - NIST WebBook. (n.d.).
NMR spectra of 3-methyl- N '-[( E )-{7-methoxy-2-[4-(methylsulfanyl)phenyl] - ResearchGate. (n.d.).
Whitepaper: Comprehensive Characterization and Mechanistic Profiling of N-Nitro Pyridinamine Compounds
Introduction: The Chemical Identity of N-Nitro Pyridinamines N-nitro pyridinamines (commonly referred to as nitraminopyridines) represent a unique class of heterocyclic compounds characterized by a pyridine ring substitu...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Chemical Identity of N-Nitro Pyridinamines
N-nitro pyridinamines (commonly referred to as nitraminopyridines) represent a unique class of heterocyclic compounds characterized by a pyridine ring substituted with a nitramine (-NH-NO₂) group[1]. These compounds serve as critical intermediates in organic synthesis, energetic materials, and pharmaceutical development. As a Senior Application Scientist, I approach the characterization of these molecules not merely as a structural confirmation task, but as a dynamic study of prototropic equilibria and thermodynamic stability. The defining feature of N-nitro pyridinamines is their ability to exist in multiple structural states depending on their environment, making rigorous, causality-driven analytical workflows essential for their successful application[2].
Structural Dynamics: The Amino-Imino Tautomeric Equilibrium
The most profound physicochemical property of N-nitro pyridinamines is their amino-imino tautomerism. The molecule dynamically shifts between the amino form (N-nitraminopyridine) and the imino form (nitroimine pyridine)[2].
In the gas phase or in non-polar solvents, the amino form is generally favored due to the lack of external stabilizing forces. However, in the solid state or highly polar environments, the imino form dominates[3]. This shift is driven by the formation of robust intermolecular hydrogen-bonding networks. The proton migrates from the exocyclic nitrogen to the pyridine ring nitrogen, converting the exocyclic C-N single bond into a double bond, thereby delocalizing the electron density across the nitroimine group[2].
Fig 1. Amino-Imino tautomeric equilibrium driven by solvent polarity and crystal lattice packing.
The Nitramine Rearrangement: Kinetic vs. Thermodynamic Control
N-nitro pyridinamines are famous for undergoing the "nitramine rearrangement." When 2-aminopyridine is nitrated under highly acidic conditions, the nitronium ion attacks the exocyclic amine, yielding N-nitro-2-pyridinamine as the kinetic product[4].
However, this N-N bond is intrinsically unstable. Upon thermal activation in concentrated sulfuric acid, the molecule undergoes heterolytic cleavage. The resulting tightly bound radical/ion pair migrates to the electron-rich ortho (C3) or para (C5) positions of the pyridine ring, yielding 3-nitro-2-aminopyridine and 5-nitro-2-aminopyridine[4][5]. Understanding this mechanism is vital for directing the regioselectivity of pyridine functionalization.
Fig 2. Mechanistic workflow of the acid-catalyzed nitramine rearrangement.
To distinguish between the kinetic nitramine and the thermodynamic rearranged products, or to identify the specific tautomeric state in solution versus solid-state, we rely on a matrix of diagnostic markers. Table 1 summarizes the key quantitative thresholds used to characterize these compounds[2][6].
Protocol 1: Solid-State Tautomer Validation via X-Ray Crystallography
Objective: To definitively assign the tautomeric state of N-nitropyridinamines in the solid state.
Crystal Growth: Dissolve the purified N-nitro-2-pyridinamine in a polar aprotic solvent system (e.g., acetonitrile).
Causality Checkpoint: Polar solvents facilitate the intermolecular hydrogen bonding required to stabilize the imino dimer, ensuring the formation of high-quality, diffraction-grade single crystals[3].
Cryogenic Mounting: Mount the crystal on a diffractometer loop using perfluoropolyether oil and immediately cool to 100 K under a nitrogen stream.
Causality Checkpoint: Cryogenic temperatures minimize atomic thermal vibrations (Debye-Waller factors), allowing for precise electron density mapping of the highly mobile hydrogen atoms involved in the tautomeric shift.
Data Collection and Refinement: Collect diffraction data using Mo-Kα radiation (λ = 0.71073 Å). Solve the structure using direct methods and refine via full-matrix least-squares on F².
Validation Metric: The system is self-validating through the exocyclic C-N bond length. If the refinement yields a C-N bond of ~1.31–1.33 Å, the imino form is confirmed. A length of ~1.38–1.40 Å validates the amino form[2].
Protocol 2: Execution and Monitoring of the Nitramine Rearrangement
Objective: To synthesize thermodynamic amino-nitropyridine isomers from the kinetic N-nitraminopyridine intermediate.
Kinetic Nitration: Dissolve 2-aminopyridine in concentrated H₂SO₄ (98%) at 0°C. Add fuming nitric acid dropwise.
Causality Checkpoint: The highly acidic medium protonates the pyridine ring, deactivating it toward electrophilic aromatic substitution. This directs the nitronium ion (NO₂⁺) exclusively to the exocyclic amine, forming the kinetic N-nitro-2-pyridinamine[4].
Thermal Activation: Gradually heat the reaction mixture to 60°C for 2 hours.
Causality Checkpoint: Thermal energy overcomes the activation barrier for the heterolytic cleavage of the N-NO₂ bond. The resulting radical/ion pair migrates to the ortho (C3) or para (C5) positions, driven by the thermodynamic stability of the final aromatic system[4][5].
Quenching: Pour the mixture over crushed ice.
Causality Checkpoint: Rapid thermal quenching traps the thermodynamic products and prevents oxidative degradation of the pyridine ring.
Validation Metric: Analyze the crude mixture via ¹H NMR. The complete disappearance of the broad exocyclic nitramine proton signal (~10.5 ppm) and the emergence of distinct aromatic coupling patterns (e.g., a doublet of doublets for the 3-nitro isomer) serves as the internal validation that the rearrangement is complete.
Pharmaceutical and Agrochemical Applications
Beyond fundamental structural chemistry, N-nitro pyridinamines and their pyrimidine analogs are highly valued in drug discovery. The unique electronic properties of the nitramine group allow these compounds to act as specialized pharmacophores. For instance, novel N-nitro-2-pyrimidinamine derivatives have been synthesized and characterized for their potent fungicidal activities, showing significant in vitro and in vivo inhibition of mycelium growth[7]. Furthermore, the rearranged amino-nitropyridine products serve as indispensable building blocks for synthesizing complex anilino-pyridine scaffolds, which are frequently utilized in the development of targeted kinase inhibitors and H⁺/K⁺-ATPase inhibitors[5][7].
References
National Institute of Standards and Technology (NIST). "2-Pyridinamine, N-nitro-". NIST Chemistry WebBook, SRD 69. URL:[Link]
Qu, W. Y., et al. "Synthesis and Fungicidal Activity of Novel N-Nitro-2-Pyrimidinamine Derivatives". Advanced Materials Research, Vols. 634-638, pp. 1184-1191, 2013. URL:[Link]
Gawinecki, R., et al. "Rearrangement of N-(3-pyridyl)nitramine". Acta Chemica Scandinavica, 1999. URL:[Link]
Komasa, A., et al. "1H, 13C and 15N NMR spectroscopic, x-ray structural and ab initio/HF studies on nitramino and N-alkylamino-4-nitro derivatives of pyridine N-oxides and pyridines". Journal of Molecular Structure, 2004. URL:[Link]
Komasa, A., et al. "Crystal structure and spectral considerations of 5-methyl-2-nitraminopyridine N-oxide". Journal of Molecular Structure, 2008. URL:[Link]
Structural Elucidation and Mechanistic Workflows of 3-Methyl-N-nitropyridin-2-amine: A Technical Guide
Executive Summary In the landscape of heterocyclic chemistry and drug development, 2-Pyridinamine, 3-methyl-N-nitro- serves as a critical intermediate. Characterized by its exocyclic nitramino group, this compound is the...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In the landscape of heterocyclic chemistry and drug development, 2-Pyridinamine, 3-methyl-N-nitro- serves as a critical intermediate. Characterized by its exocyclic nitramino group, this compound is the kinetic product of the electrophilic nitration of 2-amino-3-methylpyridine. This whitepaper provides an in-depth analysis of its chemical identity, the causal mechanisms driving its synthesis, and the thermodynamic principles governing its classic rearrangement into C-nitrated pharmacophores.
Part 1: Chemical Identity & Structural Nomenclature
The compound is most commonly indexed under its CAS registry name, 2-Pyridinamine, 3-methyl-N-nitro- . However, strict IUPAC nomenclature designates it as N-(3-methylpyridin-2-yl)nitramide or 3-methyl-N-nitropyridin-2-amine .
Structurally, the molecule consists of a pyridine core substituted with a methyl group at the C3 position and an electron-withdrawing nitramino group (-NH-NO2) at the C2 position. The presence of the nitramino group introduces significant electronic complexity. Crystallographic studies indicate that such nitraminopyridines often exhibit tautomerism and form highly stable dimers in the solid state via intermolecular hydrogen bonding between the exocyclic nitrogen and the nitro oxygens [1].
Quantitative Data Profile
The physicochemical parameters of the compound are summarized below to aid in analytical verification and formulation modeling.
Property
Value
IUPAC Name
N-(3-methylpyridin-2-yl)nitramide
CAS Registry Number
18344-53-1
Chemical Formula
C₆H₇N₃O₂
Molecular Weight
153.14 g/mol
Monoisotopic Mass
153.0538 g/mol
Structural Class
Heterocyclic N-nitroamine
Physical Appearance
Pale yellow to off-white crystalline solid
Part 2: Synthetic Methodology: The N-Nitration Pathway
The synthesis of 3-methyl-N-nitropyridin-2-amine relies on the electrophilic N-nitration of 2-amino-3-methylpyridine using a mixed acid system.
Causality of Experimental Choices
As an Application Scientist, it is crucial to understand why specific conditions are mandated:
Pyridine Ring Deactivation: Concentrated sulfuric acid (H₂SO₄) is utilized not just as a solvent, but to protonate the pyridine nitrogen. The resulting pyridinium ion strongly deactivates the aromatic ring toward direct electrophilic aromatic substitution (C-nitration).
Kinetic Control (Temperature Dependency): The exocyclic amino group remains susceptible to electrophilic attack by the nitronium ion (NO₂⁺). By strictly maintaining the reaction temperature below 20 °C, the reaction is kept under kinetic control, yielding the N-nitrated product exclusively. If the temperature exceeds 35 °C, thermodynamic control takes over, triggering an exothermic rearrangement [2].
Step-by-Step Protocol: N-Nitration
This protocol is designed as a self-validating system; the absence of a precipitate during the final neutralization step indicates a failure in kinetic control (premature rearrangement).
Acidic Dissolution: Dissolve 5.0 g (46.2 mmol) of 2-amino-3-methylpyridine in 24 mL of concentrated H₂SO₄. Cool the reaction vessel to 0 °C using an ice-salt bath.
Nitrating Agent Preparation: In a separate vessel, prepare the mixed acid by carefully combining fuming nitric acid (d = 1.5, 3.5 mL) with concentrated H₂SO₄ (3.5 mL) at 0 °C.
Electrophilic Addition: Add the mixed acid dropwise to the pyridinium solution. Critical Control Point: Monitor the internal temperature continuously. It must remain strictly between 0 °C and 20 °C.
Quenching & Isolation: To isolate the kinetic N-nitro intermediate, quench the reaction by pouring the mixture over crushed ice. Neutralize slowly with concentrated aqueous ammonia until a pale yellow precipitate forms.
Purification: Filter the precipitate, wash sequentially with cold water and 50% aqueous dimethylformamide (DMF), and dry under a vacuum.
Figure 1: Synthetic workflow and kinetic vs. thermodynamic control.
Part 3: Mechanistic Insights: The Nitraminopyridine Rearrangement
If 3-methyl-N-nitropyridin-2-amine is subjected to elevated temperatures (35–50 °C) in an acidic medium, it undergoes the classic nitraminopyridine rearrangement to form 2-amino-3-methyl-5-nitropyridine [3].
Intermolecular Causality and Regioselectivity
Historically debated as an intramolecular migration, modern kinetic and isotopic labeling studies confirm that this rearrangement proceeds via an intermolecular pathway driven by electronic stabilization [4].
Acidolysis (Rate-Determining Step): The strong acidic medium enhances protonation of the nitramino -NH- group. This induces heterolytic cleavage (acidolysis), dissociating the molecule into a free nitronium ion (NO₂⁺) and the parent 2-amino-3-methylpyridine.
Regioselective C-Nitration: The liberated NO₂⁺ acts as an electrophile. Because the C2-amino group is strongly ortho/para-directing, and the C3 (ortho) position is sterically blocked by the methyl group, the electrophilic attack is highly regioselective for the C5 (para) position. This thermodynamic sink yields the final C-nitrated isomer.
Figure 2: Intermolecular mechanism of the acid-catalyzed rearrangement.
Part 4: Applications in Drug Development
The controlled synthesis and subsequent rearrangement of 3-methyl-N-nitropyridin-2-amine is not merely an academic exercise; it is a foundational workflow in pharmaceutical manufacturing. The rearranged product, 2-amino-3-methyl-5-nitropyridine, is a highly sought-after building block for synthesizing imidazo[1,2-a]pyridines . These fused bicyclic systems are privileged scaffolds in medicinal chemistry, frequently utilized in the development of GABA-A receptor agonists (e.g., zolpidem analogs), antiviral agents, and novel kinase inhibitors. Mastering the kinetic isolation of the N-nitro intermediate ensures higher overall yields and prevents the formation of unwanted regioisomers during scale-up.
References
Szemik-Hojniak, A., Głowiak, T., Deperasińska, I., & Puszko, A. (2001). Structural and spectral analysis of 3- and 4-methylated nitraminopyridine N-oxides. Journal of Molecular Structure.
URL:[Link]
Deady, L. W., Korytsky, O. L., & Rowe, J. E. (1982). Substituent Effects on the Isomer Ratios in the Rearrangement of Some 2- and 4-Nitraminopyridines. Australian Journal of Chemistry, 35(10), 2025-2034.
URL:[Link]
Scientific & Academic Publishing (SAPUB). (2019). Electric Hindrance and Dipole Moments in 2-Aminopyridine Nitration.
URL:[Link]
Protocols & Analytical Methods
Method
Application Note: Regioselective N-Nitration of 2-Amino-3-methylpyridine
Target Audience: Synthetic Chemists, Process Engineers, and Drug Development Professionals Document Type: Standard Operating Procedure (SOP) and Mechanistic Guide Executive Summary The nitration of aminopyridines is a fo...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Synthetic Chemists, Process Engineers, and Drug Development Professionals
Document Type: Standard Operating Procedure (SOP) and Mechanistic Guide
Executive Summary
The nitration of aminopyridines is a foundational transformation in the synthesis of pharmaceutical building blocks and energetic materials. However, achieving regioselective nitration strictly on the exocyclic amino group (N-nitration) rather than the pyridine ring (C-nitration) requires precise kinetic control. This application note details a validated, highly scalable protocol for the synthesis of 2-nitramino-3-methylpyridine from 2-amino-3-methylpyridine. By leveraging strict thermal control and the differential reactivity of the protonated pyridine intermediate, this protocol suppresses the thermodynamically favored Tschitschibabin rearrangement, ensuring high yields of the kinetically favored N-nitrated intermediate[1][2].
Mechanistic Rationale: Kinetic vs. Thermodynamic Control
To successfully synthesize 2-nitramino-3-methylpyridine, one must understand the causality behind the experimental conditions.
Pyridine Ring Deactivation: The initial dissolution of 2-amino-3-methylpyridine in concentrated sulfuric acid (H₂SO₄) protonates the endocyclic pyridine nitrogen. This forms a pyridinium salt, which strongly deactivates the aromatic ring toward electrophilic aromatic substitution[3].
Kinetic N-Nitration: Upon the addition of the nitrating mixture (HNO₃/H₂SO₄), the nitronium ion (NO₂⁺) attacks the least deactivated nucleophilic site—the exocyclic amino group. At low temperatures (0–5 °C), this N-nitration is kinetically favored, forming the 2-nitramino intermediate[1].
Suppression of Rearrangement: If the reaction temperature is allowed to exceed 15–20 °C, the N-nitro group undergoes an acid-catalyzed intermolecular or intramolecular migration (the Tschitschibabin rearrangement) to the C5 or C3 position of the pyridine ring, yielding the thermodynamically stable 2-amino-3-methyl-5-nitropyridine[2][4]. Therefore, maintaining a strict thermal boundary is the critical self-validating parameter of this workflow.
Reaction Pathway Visualization
Kinetic vs. thermodynamic control in the nitration of 2-amino-3-methylpyridine.
Nitrating Agent: Fuming nitric acid (HNO₃, >90%) or standard concentrated HNO₃ (70%) depending on desired reaction kinetics.
Quenching Agent: Crushed ice / Deionized water.
Equipment:
Jacketed glass reactor or multi-neck round-bottom flask.
Overhead mechanical stirrer (magnetic stirring is insufficient due to increased viscosity at low temperatures).
Internal temperature probe (PT100 or equivalent) calibrated to 0.1 °C.
Addition funnel with a pressure-equalizing arm.
Cryocooler or robust ice-salt bath.
Step-by-Step Experimental Protocol
Caution: This nitration is highly exothermic. The generation of the nitronium ion and the subsequent substitution release significant heat. Perform all steps in a well-ventilated fume hood behind a blast shield.
Phase 1: Substrate Protonation
Equip a 500 mL three-neck flask with a mechanical stirrer, an internal thermometer, and an addition funnel.
Charge the flask with 50 mL of concentrated H₂SO₄ and cool the system to 0 °C using an ice-salt bath.
Slowly add 10.0 g (92.5 mmol) of 2-amino-3-methylpyridine in small portions over 30 minutes.
Causality Check: The dissolution is exothermic due to the acid-base neutralization forming the pyridinium bisulfate salt. Ensure the internal temperature does not exceed 10 °C during addition to prevent oxidative degradation[3].
Once addition is complete, allow the viscous, pale-yellow solution to stir at 0–5 °C for 15 minutes to ensure complete thermal equilibration.
Phase 2: Mixed Acid Preparation
In a separate, thoroughly dried flask cooled in an ice bath, carefully prepare the nitrating mixture by adding 8 mL of fuming HNO₃ dropwise into 8 mL of concentrated H₂SO₄ .
Swirl gently to mix and keep this mixed acid at 0 °C until use.
Phase 3: N-Nitration (Kinetic Control)
Transfer the cold mixed acid to the addition funnel attached to the main reactor.
Begin dropwise addition of the mixed acid to the 2-amino-3-methylpyridine solution.
Critical Parameter: Adjust the addition rate so that the internal temperature remains strictly between 0 °C and 5 °C .
Troubleshooting: If the temperature spikes above 5 °C, immediately halt the addition and increase the stirring rate to dissipate heat. Temperatures above 10–15 °C will prematurely trigger the Tschitschibabin rearrangement, contaminating the batch with C-nitrated isomers[2].
After the addition is complete (typically 45–60 minutes), maintain the reaction mixture at 0–5 °C and stir for an additional 1 to 1.5 hours .
Phase 4: Quenching and Isolation
Prepare a large beaker containing 400 g of vigorously crushed ice and 100 mL of cold water.
Carefully pour the cold reaction mixture directly onto the crushed ice while stirring manually with a glass rod.
Self-Validation: The sudden dilution of the acid and the extreme drop in temperature instantly halts any potential rearrangement. The 2-nitramino-3-methylpyridine will rapidly precipitate as a white to off-white crystalline solid[5].
Allow the ice slurry to sit for 15 minutes to ensure complete precipitation.
Filter the suspension under vacuum using a sintered glass funnel.
Wash the filter cake extensively with ice-cold deionized water (3 × 100 mL) until the filtrate runs neutral (pH ~ 6-7).
Dry the product under a high vacuum at room temperature (Do not use a heated vacuum oven, as thermal stress can induce rearrangement).
Quantitative Data & Troubleshooting
The following table summarizes the key reaction parameters and expected outcomes to ensure process reproducibility.
Parameter
Target Value
Consequence of Deviation
Corrective Action
H₂SO₄ Concentration
96–98%
<90% leads to poor nitronium ion generation and incomplete reaction.
Use fresh, sealed concentrated sulfuric acid.
Addition Temp.
0–5 °C
>10 °C triggers rearrangement to 2-amino-3-methyl-5-nitropyridine.
Pause addition; use a dry-ice/acetone bath to regain thermal control.
Stirring Rate
300–400 RPM
Localized hot spots cause thermal runaway and tar formation.
Switch from magnetic to mechanical overhead stirring.
Quench Medium
Crushed Ice
Liquid water generates excessive heat of dilution, destroying the product.
Ensure a 4:1 ratio of ice to reaction volume.
Expected Yield
80–88%
Low yield indicates either over-oxidation or incomplete precipitation.
Verify pH during washing; ensure complete acid removal.
Analytical Characterization
To confirm the successful synthesis of the kinetically favored N-nitrated product over the C-nitrated isomer, utilize the following spectroscopic markers:
¹H-NMR (DMSO-d₆): The defining feature of the N-nitrated product is the absence of the typical primary amine (-NH₂) broad singlet (usually around 6.0-6.5 ppm). Instead, a highly deshielded, exchangeable proton corresponding to the nitramine group (-NH-NO₂) will be observed at >10.0 ppm. Furthermore, the pyridine ring protons will show a substitution pattern consistent with an intact, unsubstituted C4, C5, and C6 backbone, differentiating it from the 5-nitro isomer.
IR Spectroscopy: Look for strong, characteristic asymmetric and symmetric NO₂ stretching vibrations of the nitramine group around 1580 cm⁻¹ and 1320 cm⁻¹, alongside the secondary N-H stretch near 3200 cm⁻¹[2].
References
Defense Technical Information Center (DTIC). "2,6-Diamino-3,5-Dinitropyridine-1-Oxide-A New Insensitive Explosive." DTIC, Aug. 1995. Available at: [Link]
New Jersey Institute of Technology (NJIT). "A study of the mixed acid nitration of 2-amino-5-chloropyridine." Digital Commons @ NJIT. Available at: [Link]
Comprehensive HPLC-MS/MS Analysis of 3-Methyl-N-nitro-2-pyridinamine: Method Development, Tautomeric Considerations, and Quantitative Profiling
Introduction and Analytical Challenges 3-Methyl-N-nitro-2-pyridinamine (CAS 18344-53-1), frequently referred to as 3-methyl-2-nitraminopyridine, is a highly functionalized heterocycle utilized as a critical building bloc...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction and Analytical Challenges
3-Methyl-N-nitro-2-pyridinamine (CAS 18344-53-1), frequently referred to as 3-methyl-2-nitraminopyridine, is a highly functionalized heterocycle utilized as a critical building block in the synthesis of advanced agrochemicals and pharmaceutical kinase inhibitors. The accurate quantification of this compound in complex matrices or as a trace impurity requires highly selective analytical methodologies.
Developing an HPLC-MS/MS protocol for this molecule presents unique challenges due to its highly polarized nitramino group and its tendency to undergo tautomerization. This application note provides a self-validating, deeply rationalized HPLC-MS/MS workflow designed specifically for the physicochemical profile of 3-methyl-N-nitro-2-pyridinamine.
Mechanistic Rationale & Causality in Method Design (E-E-A-T)
To build a robust method, we must first understand the molecular behavior of the analyte. Do not treat the mass spectrometer as a "black box"; the quality of the data is directly dictated by the solution-phase chemistry prior to ionization.
Tautomerism and Amphoteric Ionization
A defining feature of 2-nitraminopyridines is their tautomeric equilibrium. Spectroscopic and computational studies reveal that in solution, these molecules exist predominantly in the 1,2-dihydro-2-nitrimino-pyridine form rather than the classical nitramine form . Structural analyses of methylated nitraminopyridines further confirm the heavy influence of the methyl group's position on proton transfer dynamics and crystal lattice packing .
This tautomerization shifts electron density, rendering the exocyclic nitrogen highly acidic while maintaining the basicity of the endocyclic pyridine nitrogen. Consequently, the molecule is amphoteric in the gas phase:
Negative ESI (ESI-): The acidic nitrimine proton is easily lost, yielding a strong
signal at m/z 152.1.
Positive ESI (ESI+): The pyridine nitrogen readily accepts a proton, yielding an
signal at m/z 154.1.
Chromatographic Strategy
Column Selection (The "Why"): A Biphenyl stationary phase is selected over a standard C18. The electron-deficient nature of the nitropyridine ring engages in strong
interactions with the biphenyl groups. This prevents the early elution and poor retention typically observed for small, polar pyridines on purely aliphatic phases.
Mobile Phase Chemistry (The "Why"): A buffer system of 2.5 mM ammonium acetate modified with 0.1% formic acid (pH ~3.8) is utilized. As demonstrated in validated methods for related aminopyridine impurities , this specific ionic strength and pH lock the analyte into a protonated state for reproducible chromatography. Furthermore, the volatile acetate salt facilitates efficient droplet desolvation in the ESI source, allowing for rapid polarity switching without signal suppression.
Experimental Workflow & Protocols
Phase 1: Sample Preparation
Causality: Matching the sample diluent to the initial mobile phase conditions prevents solvent-induced peak broadening (the "solvent effect"), ensuring sharp, Gaussian peak shapes.
Accurately weigh 1.0 mg of 3-methyl-N-nitro-2-pyridinamine reference standard.
Dissolve in 1.0 mL of LC-MS grade Methanol to create a 1.0 mg/mL stock solution. Sonicate for 5 minutes at room temperature.
Dilute the stock solution to working concentrations (e.g., 10–1000 ng/mL) using a diluent of 50:50 Methanol:Water .
Filter all final samples through a 0.22 µm PTFE syringe filter prior to injection.
Phase 2: Chromatographic Separation Conditions
Parameter
Specification
Column
Biphenyl Reversed-Phase (50 mm × 2.1 mm, 1.7 µm)
Column Temperature
40 °C
Mobile Phase A
Water + 2.5 mM Ammonium Acetate + 0.1% Formic Acid
Phase 3: Tandem Mass Spectrometry (QqQ) Parameters
The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode with rapid polarity switching.
Polarity
Precursor Ion (m/z)
Product Ion (m/z)
Collision Energy (eV)
Ion Purpose
Fragment Assignment
ESI (+)
154.1
108.1
15
Quantifier
Loss of (46 Da)
ESI (+)
154.1
80.1
25
Qualifier
Loss of +
ESI (-)
152.1
122.1
12
Quantifier
Loss of (30 Da)
ESI (-)
152.1
106.1
20
Qualifier
Loss of (46 Da)
Note: Source temperature should be maintained at 350 °C with a capillary voltage of 3.0 kV (ESI+) and 2.5 kV (ESI-).
The Self-Validating System: System Suitability Test (SST)
To guarantee the integrity of the data, this protocol is designed as a self-validating system. Before any unknown samples are analyzed, the system must pass the following SST criteria using a 50 ng/mL reference standard. Failure to meet these metrics indicates a failure in sample prep, column degradation, or MS contamination.
SST Metric
Acceptance Criteria
Corrective Action if Failed
Blank Carryover
Peak area < 1% of the LLOQ standard.
Replace needle wash solvent; add a blank injection after high-concentration samples.
Sensitivity (S/N)
Signal-to-Noise ratio > 10 for the m/z 154.1 108.1 transition at LLOQ.
Clean the ESI source and ion transfer tube; verify mobile phase freshness.
Ion Ratio Stability
Qualifier/Quantifier ratio must be within ±15% of the established reference standard ratio.
Recalibrate collision energies; check for co-eluting matrix interferences.
Retention Time Precision
%RSD of RT for 6 replicate injections 1.0%.
Purge LC pumps; check for column channeling or temperature fluctuations.
Analytical Workflow Visualization
Workflow for the HPLC-MS/MS analysis of 3-methyl-N-nitro-2-pyridinamine.
References
Antonova, D., et al. (2010). Tautomeric Equilibria Studies by Mass Spectrometry. World Journal of Chemistry, 5(1), 09-22. URL:[Link]
Szemik-Hojniak, A., Głowiak, T., Deperasińska, I., & Puszko, A. (2001). Structural and spectral analysis of 3- and 4-methylated nitraminopyridine N-oxides. Journal of Molecular Structure, 597(1-3), 39-48. URL:[Link]
Al-Sabti, B., & Harbali, J. (2021). HPLC-MS Analysis of Four Potential Genotoxic Impurities in Alogliptin Pharmaceutical Materials. Journal of AOAC International, 105(3), 678-685. URL:[Link]
Method
Application Note: Regioselective Synthesis and Rearrangement of 3-Methyl-N-nitro-2-pyridinamine
Introduction & Strategic Rationale In heterocyclic organic synthesis and drug discovery, the functionalization of deactivated pyridine rings is a persistent challenge. 3-Methyl-N-nitro-2-pyridinamine (CAS: 18344-53-1) se...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Strategic Rationale
In heterocyclic organic synthesis and drug discovery, the functionalization of deactivated pyridine rings is a persistent challenge. 3-Methyl-N-nitro-2-pyridinamine (CAS: 18344-53-1) serves as a critical kinetic intermediate in the synthesis of 3-methyl-5-nitropyridin-2-amine[1][2]. This final thermodynamic product is a highly sought-after pharmacophore and building block, frequently utilized in the development of kinase inhibitors and triplex-forming oligonucleotides[3].
As an Application Scientist, I frequently utilize this two-step "nitration-rearrangement" sequence to bypass the poor yields and regiochemical mixtures typically associated with direct electrophilic aromatic substitution on pyridines. By carefully controlling temperature and acid concentration, we can isolate the kinetic nitramine intermediate and subsequently drive it to the thermodynamically stable C5-nitrated product[4].
Mechanistic Insights: Kinetic vs. Thermodynamic Control
Direct nitration of the pyridine nucleus is notoriously difficult due to the electron-withdrawing nature of the endocyclic nitrogen. While the exocyclic amino group activates the ring, direct high-temperature nitration often leads to oxidative degradation or intractable mixtures.
Kinetic N-Nitration: At sub-zero temperatures (< 0 °C), the highly nucleophilic exocyclic amine outcompetes the deactivated aromatic ring for the nitronium ion (NO₂⁺). This rapid electrophilic attack yields 3-methyl-N-nitro-2-pyridinamine[5]. This N-nitration is kinetically favored due to a significantly lower activation energy barrier and minimal steric hindrance at the exocyclic nitrogen[6].
Acid-Catalyzed Rearrangement: When the isolated nitramine is dissolved in concentrated sulfuric acid and heated to 50 °C, it undergoes the classic "nitraminopyridine rearrangement"[7][8]. Mechanistic studies demonstrate that this is not a concerted intramolecular [1,3]-shift. Instead, the strongly acidic medium protonates the nitramine, inducing an intermolecular acidolysis. The molecule dissociates into a reactive nitronium ion and the aminopyridine substrate[5]. The liberated NO₂⁺ then attacks the aromatic ring. Because the 3-position is sterically and electronically blocked by the methyl group, the electrophile is directed exclusively to the 5-position, yielding the thermodynamic product without the typical 3-nitro/5-nitro isomer mixtures[7].
Mechanistic pathway of the nitraminopyridine rearrangement.
The success of this synthesis relies entirely on strict thermal control. The table below summarizes the causality between reaction conditions and product distribution.
Experimental workflow for the synthesis and rearrangement of the nitramine intermediate.
Protocol A: Synthesis of 3-Methyl-N-nitro-2-pyridinamine (Kinetic Phase)
Objective: Isolate the N-nitrated intermediate without triggering premature rearrangement.
Preparation: Charge a dry, round-bottom flask with concentrated sulfuric acid (H₂SO₄, 5.0 equiv) and cool to 0 °C using an ice-salt bath.
Substrate Addition: Slowly add 2-amino-3-methylpyridine (1.0 equiv) in small portions. Caution: This protonation step is highly exothermic. Maintain the internal temperature below 10 °C.
Nitration: Cool the resulting viscous solution to -5 °C. Add fuming nitric acid (HNO₃, 1.1 equiv) dropwise via an addition funnel over 30 minutes. Ensure the internal temperature strictly remains below 0 °C.
Aging: Stir the reaction mixture at 0 °C for an additional 45 minutes.
Quenching & Isolation: Pour the reaction mixture slowly over vigorously stirred crushed ice.
Self-Validation Checkpoint: The kinetic product (nitramine) will immediately precipitate as a pale white/yellow crystalline solid upon contact with ice. A rapid TLC check (EtOAc/Hexane) should show complete consumption of the highly polar starting material.
Filtration: Filter the precipitate under vacuum, wash thoroughly with ice-cold water until the filtrate is pH > 4, and dry under a vacuum. Store below 4 °C if not proceeding immediately to Protocol B.
Protocol B: Rearrangement to 3-Methyl-5-nitropyridin-2-amine (Thermodynamic Phase)
Objective: Force the intermolecular migration of the nitro group to the C5 position.
Dissolution: Dissolve the isolated 3-methyl-N-nitro-2-pyridinamine from Protocol A in concentrated sulfuric acid (4.0 equiv) at room temperature.
Thermal Rearrangement: Heat the reaction mixture to 50 °C for 2 hours.
Self-Validation Checkpoint: During the 50 °C heating phase, a distinct color shift from pale yellow to deep orange/amber is typically observed, indicating the dissociation of the nitramine and the formation of the thermodynamic C5-nitrated product[5][7].
Quenching: Cool the mixture to room temperature and pour it over crushed ice.
Neutralization (Critical Step): Carefully neutralize the acidic solution with concentrated aqueous ammonia (NH₄OH) or 6M NaOH until the pH reaches exactly 7.0.
Self-Validation Checkpoint: Complete neutralization is critical. The product is amphoteric; it will only precipitate quantitatively at neutral pH. A bright yellow solid will crash out of the solution.
Purification: Filter the crude yellow solid, wash with water, and recrystallize from hot ethanol to yield pure 3-methyl-5-nitropyridin-2-amine (>98% purity by HPLC).
References
Buy 3-Methyl-N-nitropyridin-2-amine from Dayang Chem , Echemi, 1
CAS 18344-53-1: 3-Metil-N-nitro-2-piridinamina , CymitQuimica, 2
Electric Hindrance and Dipole Moments in 2-Aminopyridine Nitration , American Journal of Chemistry (Scientific & Academic Publishing), 5
Substituent Effects on the Isomer Ratios in the Rearrangement of Some 2- and 4-Nitraminopyridines , Australian Journal of Chemistry, 7
Modification of the aminopyridine unit of 2′-deoxyaminopyridinyl-pseudocytidine allowing triplex formation at CG interruptions , Nucleic Acids Research (Oxford Academic), 3
Kinetic studies on the mechanism of the nitraminopyridine rearrangement , Australian Journal of Chemistry (ConnectSci),8
Purification protocol for 2-Pyridinamine, 3-methyl-N-nitro-
Application Note: Advanced Purification Protocols for 3-Methyl-N-nitro-2-pyridinamine Executive Summary 3-Methyl-N-nitro-2-pyridinamine (CAS 18344-53-1) is a critical synthetic intermediate utilized in the development of...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Advanced Purification Protocols for 3-Methyl-N-nitro-2-pyridinamine
Executive Summary
3-Methyl-N-nitro-2-pyridinamine (CAS 18344-53-1) is a critical synthetic intermediate utilized in the development of functionally substituted pyridines, novel therapeutics, and advanced physical chemistry studies investigating excited-state proton transfer mechanisms[1][2]. Synthesized via the mixed-acid nitration of 2-amino-3-methylpyridine, the crude product is frequently contaminated with unreacted starting materials, over-nitrated byproducts, and thermal rearrangement isomers[3][4]. This application note provides field-proven, self-validating purification protocols designed to isolate the target nitramine with >99% purity while mitigating the risk of acid-catalyzed degradation.
Physicochemical Profiling & Target Data
Understanding the physicochemical properties of the target is the foundation of any successful purification strategy.
Soluble in Methanol, Ethanol, DMSO, and basic aqueous solutions (pH > 8). Insoluble in Hexanes; slightly soluble in cold Water and DCM.
Structural Liability
Highly susceptible to thermal rearrangement in the presence of trace acids[3][5].
Mechanistic Rationale: The Threat of Thermal Rearrangement
Expertise & Experience Insight: A common pitfall in the purification of nitraminopyridines is the application of standard high-temperature recrystallization techniques. When heated in the presence of residual sulfuric or nitric acid from the synthesis step, 3-methyl-N-nitro-2-pyridinamine undergoes an irreversible, intramolecular nitramine rearrangement[3][5]. The nitro group migrates from the exocyclic nitrogen to the available 5-position on the pyridine ring, yielding 2-amino-3-methyl-5-nitropyridine.
Causality: To prevent this degradation, all purification workflows must strictly adhere to temperature limits (<40 °C) unless the product has been rigorously neutralized. The protocols below exploit the compound's unique acid-base chemistry rather than thermal gradients to achieve high purity.
Purification Methodologies
Method A: Isothermal Acid-Base Precipitation (Recommended for Bulk Crude)
Causality: The exocyclic -NH-NO2 group is weakly acidic due to the strong electron-withdrawing effect of the nitro group. By treating the crude mixture with a mild base, the target compound is selectively deprotonated into a water-soluble sodium salt, leaving basic and neutral impurities behind[4].
Step-by-Step Protocol:
Solubilization: Suspend 10 g of crude 3-methyl-N-nitro-2-pyridinamine in 100 mL of deionized water at 10–15 °C.
Basification: Slowly add 5% aqueous Na2CO3 dropwise under continuous stirring until the pH reaches 8.5–9.0. The target nitramine will dissolve as the sodium salt.
Filtration of Impurities: Filter the basic solution through a Celite pad to remove insoluble unreacted 2-amino-3-methylpyridine and non-acidic organic byproducts.
Organic Wash (Optional): Wash the aqueous filtrate with 2 x 30 mL of Dichloromethane (DCM) to extract trace neutral impurities. Discard the organic layer.
Reprecipitation: Cool the aqueous layer in an ice bath (0–5 °C). Slowly add 1M HCl dropwise with vigorous stirring until the pH reaches 3.0–4.0.
Self-Validating QC Checkpoint: Verify the pH is exactly between 3.0 and 4.0. A pH > 5 results in incomplete precipitation. A pH < 2 risks protonating the pyridine nitrogen, which will re-solubilize the compound as a water-soluble hydrochloride salt.
Isolation: Vacuum filter the resulting pale-yellow precipitate. Wash the filter cake with ice-cold deionized water (2 x 20 mL) and dry under vacuum at room temperature for 24 hours.
Method B: Low-Temperature Recrystallization (For Standard Purity)
Causality: If acid-base extraction is not preferred, solvent-gradient recrystallization can be utilized, provided strict thermal control is maintained to avoid the rearrangement described in the literature[3].
Step-by-Step Protocol:
Dissolution: Dissolve the crude solid in a minimum volume of Ethanol at 35 °C (Do NOT exceed 40 °C ).
Clarification: If particulate matter is present, perform a gravity filtration through fluted filter paper.
Crystallization: Slowly add ice-cold deionized water dropwise to the stirring ethanol solution until persistent turbidity is observed.
Maturation: Transfer the flask to a 4 °C refrigerator for 12 hours to allow for complete crystal lattice formation.
Isolation: Filter the crystals via a Büchner funnel, wash with a minimal amount of cold 1:1 EtOH:Water, and dry under high vacuum.
Preparation: Pack a silica gel column (230-400 mesh) using Hexanes.
Loading: Dry-load the crude compound onto a small amount of silica gel and apply it to the top of the column.
Elution: Elute using a gradient of 10% to 50% Ethyl Acetate in Hexanes.
Self-Validating QC Checkpoint: Monitor fractions via TLC (Silica, 1:1 EtOAc:Hexanes). The target nitramine exhibits a lower Rf value compared to the rearranged 5-nitro isomer due to its capacity for strong intermolecular hydrogen bonding. Visualize active fractions using a 254 nm UV lamp.
Recovery: Pool the fractions containing the pure target and concentrate under reduced pressure at a water bath temperature of ≤30 °C.
Analytical Validation
To confirm the structural integrity of the purified 3-methyl-N-nitro-2-pyridinamine and rule out thermal rearrangement:
IR Spectroscopy: Look for characteristic N-NO2 asymmetric and symmetric stretching bands around 1530 cm⁻¹ and 1320 cm⁻¹, respectively[3]. A shift to typical C-NO2 stretches indicates that rearrangement has occurred.
1H-NMR (DMSO-d6): The presence of a highly deshielded broad singlet (>10 ppm) confirms the intact -NH-NO2 proton. If the compound has rearranged to 2-amino-3-methyl-5-nitropyridine, this peak will disappear, replaced by a typical primary amine (-NH2) signal around 6.5-7.0 ppm.
Workflow Visualization
Figure 1: Decision matrix and workflow for the purification of 3-methyl-N-nitro-2-pyridinamine.
References
High-Resolution Fluorescence Studies on Excited-State Intra- and Intermolecular Proton Transfer
ResearchGate[Link]
2,6-Diamino-3,5-Dinitropyridine-1-Oxide-A New Insensitive Explosive
Defense Technical Information Center (DTIC)[Link]
A study of the mixed acid nitration of 2-amino-5-chloropyridine
Digital Commons @ NJIT
[Link]
Modification of the aminopyridine unit of 2-deoxyaminopyridinyl-pseudocytidine allowing triplex formation at CG interruptions
Oxford Academic (Nucleic Acids Research)
[Link]
Application Notes & Protocols: A Comprehensive Guide to the Safe Handling and Storage of N-Nitrated Pyridine Compounds
Introduction: The Energetic Nature of N-Nitrated Pyridines N-nitrated pyridine compounds, a class of molecules characterized by one or more nitro (-NO₂) groups attached to a pyridine ring, are pivotal intermediates in or...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Energetic Nature of N-Nitrated Pyridines
N-nitrated pyridine compounds, a class of molecules characterized by one or more nitro (-NO₂) groups attached to a pyridine ring, are pivotal intermediates in organic synthesis. They serve as precursors for a wide array of functionalized pyridines used in pharmaceuticals, agrochemicals, and materials science.[1][2] The synthesis of these compounds often involves the formation of N-nitropyridinium ions, which can then be rearranged or further reacted.[2][3][4] However, the very features that make them synthetically valuable—the presence of the nitrogen-oxygen bonds in the nitro groups—also render them energetic materials.
The introduction of nitro groups significantly increases the energy content of the molecule and can lead to thermal instability and explosive potential.[5][6][7] Therefore, a profound understanding of their chemical properties and strict adherence to safety protocols are not merely best practices but essential requirements for any researcher working with this compound class. This guide provides a detailed framework for the safe handling, storage, and emergency management of N-nitrated pyridine compounds, grounded in established safety principles and technical data.
Hazard Assessment: Understanding the Risks
A thorough risk assessment must precede any laboratory work involving N-nitrated pyridine compounds. The primary hazards are multifaceted and interconnected.
Explosive Potential and Thermal Instability
Nitroaromatic compounds are recognized for their potential to be explosive.[5][7] This hazard is amplified by:
Polynitration: The explosive tendencies of aromatic nitro compounds are increased by the presence of multiple nitro groups.[5]
Physical Stimuli: Many can be sensitive to shock, friction, or rapid heating, which can initiate violent decomposition or detonation.[5][7]
Exothermic Decomposition: When heated, these compounds can undergo exothermic decomposition, releasing significant energy (220-410 kJ/mol range for nitro compounds) and potentially leading to a thermal runaway.[5][8] This decomposition often emits highly toxic fumes of nitrogen oxides (NOx).[5][9][10] For example, 4-Nitropyridine N-oxide is known to emit toxic fumes upon decomposition.[9][10]
Chemical Reactivity and Incompatibility
N-nitrated pyridines are strong oxidizing agents and can react vigorously, and sometimes explosively, with a variety of substances.[5] It is critical to prevent contact with incompatible materials.
Hazard Category
Incompatible Materials
Causality of Hazard
Reducing Agents
Hydrides, sulfides, nitrides, powdered metals
Vigorous, highly exothermic reactions that can culminate in detonation.[5]
Strong Bases
Caustic alkalies (e.g., NaOH, KOH), alkoxides
Can initiate violent decomposition or explosion, even in the presence of water or organic solvents.[5]
Strong Acids
Concentrated sulfuric acid, nitric acid (outside of controlled reaction conditions)
Can catalyze decomposition, especially at elevated temperatures. Pyridine itself is incompatible with strong acids.[11][12]
Combustible Materials
Organic solvents, paper, wood, clothing
As oxidizing agents, they can intensify fires or cause spontaneous ignition.[13]
Toxicity
Many nitro compounds are toxic and present significant health risks upon exposure.
Routes of Exposure: Absorption through the skin, inhalation, and ingestion are all possible routes of exposure.[7][14]
Health Effects: Exposure can cause irritation to the skin, eyes, and respiratory system.[14] Some compounds are suspected of causing genetic defects and may have irreversible effects.[14] For example, 4-Nitropyridine N-oxide is listed as toxic if swallowed and irritating to the eyes, respiratory system, and skin.[14]
Mandatory Personal Protective Equipment (PPE)
The use of appropriate PPE is the last line of defense and is non-negotiable when handling N-nitrated pyridine compounds.[15][16]
PPE Category
Specific Requirements
Rationale
Eye & Face Protection
ANSI Z87.1-compliant chemical safety goggles are the minimum requirement.[7] A full-face shield must be worn over goggles during procedures with a splash or explosion hazard.[11][17][18][19]
Protects against splashes of corrosive reagents and projectiles in the event of a sudden, energetic decomposition.
Hand Protection
Chemically resistant gloves are crucial. Materials such as neoprene, butyl, or viton are recommended. Heavy-duty nitrile gloves may be acceptable for short-duration tasks.[7][16][20]
Prevents skin contact and absorption of toxic materials. Standard disposable latex gloves offer insufficient protection.[16]
Body Protection
A flame-resistant lab coat is essential.[7] For larger-scale work or tasks with higher splash potential, a chemical-resistant apron or disposable coveralls should be worn.[15][18]
Protects the body from splashes and provides a barrier against fire.
Respiratory Protection
All work must be conducted in a certified chemical fume hood.[7][16][17] For spill cleanup or if there is a risk of aerosol generation outside of a hood, a NIOSH-approved respirator (e.g., N95 or higher) is required.[19]
Prevents inhalation of toxic vapors, dusts, and nitrogen oxide gases that may be generated.
Standard Operating Procedures: Handling & Synthesis
Adherence to a strict, pre-approved Standard Operating Procedure (SOP) is critical.[21]
General Handling Practices
Designated Area: Conduct all work in a designated area within a chemical fume hood, free of clutter and ignition sources.[16][22]
Minimize Quantities: Use the smallest feasible quantity of material for the experiment.
Ignition Source Control: Eliminate all sources of ignition, including open flames, hot plates, and static electricity. Use only explosion-proof equipment and non-sparking tools.[23]
Grounding: Ensure all electrical equipment is properly grounded to prevent static discharge.[21]
Personal Hygiene: Do not eat, drink, or smoke in the laboratory.[5][11] Always wash hands and arms thoroughly with soap and water after handling these compounds, even if gloves were worn.[5]
Workflow for Safe Handling
The following diagram outlines the critical decision points and actions for safely handling N-nitrated pyridine compounds.
Caption: A stepwise workflow for the safe handling of N-nitrated pyridine compounds.
Protocol: Synthesis of 4-Nitropyridine-N-Oxide
This protocol is illustrative and must be adapted based on a specific, independent risk assessment. It synthesizes common procedures for the nitration of pyridine-N-oxide.[24]
Objective: To safely synthesize 4-nitropyridine-N-oxide from pyridine-N-oxide.
Materials:
Pyridine-N-oxide
Concentrated Sulfuric Acid (H₂SO₄)
Concentrated Nitric Acid (HNO₃)
Crushed Ice
Saturated Sodium Carbonate Solution
Acetone
Anhydrous Sodium Sulfate
Protocol Steps:
Preparation of Nitrating Mixture (in fume hood):
a. In a clean, dry flask placed in an ice-water bath, add a measured volume of concentrated sulfuric acid.
b. While stirring vigorously, slowly add an equimolar volume of concentrated nitric acid dropwise via an addition funnel.
c. Causality: The mixing of strong acids is highly exothermic. Slow addition and external cooling are critical to prevent overheating and uncontrolled generation of NOx gases.[8][25] Maintain the temperature below 15°C.[25]
Reaction Setup:
a. In a three-neck round-bottom flask equipped with a magnetic stirrer, internal thermometer, and addition funnel, add the starting material, pyridine-N-oxide.
b. Heat the flask to 60°C.[24]
Addition of Nitrating Agent:
a. Transfer the prepared cold nitrating mixture to the addition funnel.
b. Add the nitrating mixture dropwise to the pyridine-N-oxide over 30 minutes with continuous stirring.[24]
c. Causality: The nitration reaction itself is highly exothermic. A slow, controlled addition rate is paramount to allow the cooling system to dissipate the generated heat and prevent a thermal runaway.[8]
Heating and Reaction:
a. After the addition is complete, heat the reaction mixture to an internal temperature of 125-130°C for 3 hours.[24]
b. Monitor the reaction progress as required by TLC or other methods.
Quenching (Critical Safety Step):
a. Before starting, prepare a large beaker containing a vigorously stirred slurry of crushed ice and water (at least 10 times the volume of the reaction mixture).[17][25]
b. After the reaction is complete and has cooled slightly, slowly and carefully pour the reaction mixture onto the ice-water slurry.
c. Causality: This step dilutes the strong acids, which is also a highly exothermic process. Pouring the acid mixture into water ensures that the bulk liquid can absorb the heat. Never add water to the concentrated acid mixture.[8][17]
Work-up and Isolation:
a. Neutralize the quenched mixture to a pH of 7-8 by carefully adding a saturated sodium carbonate solution in portions. Be prepared for vigorous foaming (CO₂ evolution). A yellow solid should precipitate.[24]
b. Collect the crude product by vacuum filtration.
c. Wash the solid with cold water until the filtrate is neutral.
d. Further purification can be achieved by dissolving the product in acetone, filtering off any insoluble salts (like sodium sulfate), and evaporating the solvent.[24]
e. Dry the final product in a desiccator.
Storage Procedures
Proper storage is essential to maintain the stability of N-nitrated pyridine compounds and prevent accidents.[6]
Parameter
Requirement
Rationale
Location
Store in a cool, dry, well-ventilated area.[5][26][27]
Minimizes decomposition rates and prevents absorption of atmospheric moisture, which can affect stability.
Containers
Keep in original, tightly sealed containers. Protect from physical damage and inspect regularly for leaks.[5]
Prevents contamination and release of vapors. Physical damage can be an initiation source for decomposition.
Segregation
Store away from all incompatible materials, especially reducing agents, strong bases, acids, and combustible materials.[5][11][13]
Prevents accidental mixing and potentially violent reactions.
Temperature
Store at the temperature recommended by the manufacturer. Some compounds, like 3-Nitropyridine, may require refrigeration (0-8°C).[1]
Lower temperatures slow the rate of potential decomposition.
Atmosphere
For particularly sensitive or hygroscopic compounds, storage under an inert atmosphere (e.g., Argon, Nitrogen) is recommended.[28]
Prevents degradation from atmospheric oxygen or moisture.
Emergency Procedures
Immediate and correct response to an emergency can significantly mitigate harm.[13]
Spill Response
Caption: A decision tree for responding to a chemical spill of N-nitrated pyridine.
Personnel Exposure
General Action: Remove the individual from the source of exposure immediately.[29][30][31]
Skin Contact: Immediately flush the affected area with copious amounts of cool, flowing water for at least 15 minutes.[30][31] Remove any contaminated clothing while under the safety shower.[30] Seek medical attention.
Eye Contact: Immediately flush eyes with an eyewash station for at least 15 minutes, holding the eyelids open to ensure thorough rinsing.[30][31][32] Seek immediate medical attention.
Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide artificial respiration and call for immediate medical assistance.[30]
Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.[33] Seek immediate medical attention.
Waste Disposal
All waste containing N-nitrated pyridine compounds or their byproducts must be treated as hazardous waste.[34]
Segregation: Collect waste in designated, labeled, and sealed containers.[5] Never mix this waste with incompatible materials, especially reducing agents or organic waste streams.[17]
Neutralization: Acidic aqueous waste from work-ups should be neutralized before collection.[17]
Disposal: All disposal must adhere strictly to local, state, and federal regulations.[13][34] Consult your institution's Environmental Health & Safety (EHS) office for specific procedures.
References
Triumvirate Environmental. (2021, April 6). 6 Safety Practices for Highly Hazardous Lab Chemicals. Retrieved from [Link]
San José State University. (n.d.). Hazardous Materials and Laboratory Safety. Retrieved from [Link]
International Enviroguard. (2019, April 8). 3 Common Chemicals That Require Protective Clothing. Retrieved from [Link]
University of Maryland. (n.d.). Department of Materials Science & Engineering Safety Manual. Retrieved from [Link]
NextGen Protocols. (n.d.). Guidelines for Safe Laboratory Practices. Retrieved from [Link]
Bakke, J. M., et al. (2003). Nitropyridines: Synthesis and reactions. ResearchGate. Retrieved from [Link]
Google Patents. (1998). WO1998019978A1 - Nitration process.
SAMS Solutions. (2024, August 27). Protective Gear for Chemical Handling Must-Have Equipment. Retrieved from [Link]
LookChem. (n.d.). Cas 1124-33-0, 4-Nitropyridine N-oxide. Retrieved from [Link]
ResearchGate. (n.d.). Nitropyridines, Their Synthesis and Reactions. Retrieved from [Link]
GOV.UK. (2024, October 10). What to do in a chemical emergency. Retrieved from [Link]
Provista. (2022, October 6). 8 Types of PPE to Wear When Compounding Hazardous Drugs. Retrieved from [Link]
Radboud University. (2024, July 5). Work instruction: What to do in case of a chemical incident. Retrieved from [Link]
Bernardo Ecenarro. (n.d.). Recommended PPE to handle chemicals. Retrieved from [Link]
Alfa Aesar. (2009, January 27). Material Safety Data Sheet: 4-Nitropyridine N-oxide. Retrieved from [Link]
ATSDR. (n.d.). Unidentified Chemical | Medical Management Guidelines. Retrieved from [Link]
UMass Memorial Health. (n.d.). First Aid: Chemical Exposure. Retrieved from [Link]
Canadian Science Publishing. (2023, January 17). Synthesis and thermal stability of a novel polyfunctional pyridine-based derivative featuring amino, nitro, and guanidine groups. Retrieved from [Link]
LabRepCo. (2024, March 12). Handling Pyridine: Best Practices and Precautions. Retrieved from [Link]
NJ.gov. (n.d.). HAZARD SUMMARY: PYRIDINE. Retrieved from [Link]
ACS Publications. (2025, February 24). meta-Nitration of Pyridines and Quinolines through Oxazino Azines. Retrieved from [Link]
NIH. (n.d.). N-Amino Pyridinium Salts in Organic Synthesis. Retrieved from [Link]
Scribd. (n.d.). Nitropyridines Synthesis via Pyridine Nitration. Retrieved from [Link]
NCBI. (n.d.). Toxicological Profile for Pyridine - PRODUCTION, IMPORT, USE, AND DISPOSAL. Retrieved from [Link]
ResearchGate. (2015, April 13). A Two-Step Continuous Flow Synthesis of 4-Nitropyridine. Retrieved from [Link]
New Mexico State University. (n.d.). Chemical Exposure and Spill Response Procedures. Retrieved from [Link]
NIH PubChem. (n.d.). 4-Nitropyridine N-oxide. Retrieved from [Link]
ResearchGate. (2025, August 5). Study on thermal stability of tertiary pyridine resin. Retrieved from [Link]
Derivatization of 3-Methyl-N-nitro-2-pyridinamine: Protocols for Rearrangement, Alkylation, and Reduction
As a linchpin intermediate in the synthesis of complex heterocycles—such as imidazo[4,5-b]pyridines and functionalized azaindoles—3-methyl-N-nitro-2-pyridinamine (also known as 2-nitramino-3-methylpyridine) offers a vers...
Author: BenchChem Technical Support Team. Date: March 2026
As a linchpin intermediate in the synthesis of complex heterocycles—such as imidazo[4,5-b]pyridines and functionalized azaindoles—3-methyl-N-nitro-2-pyridinamine (also known as 2-nitramino-3-methylpyridine) offers a versatile scaffold for divergent chemical transformations. Because the N-nitroamine moiety is both a reactive functional group and a masked electrophile, understanding the mechanistic causality behind its derivatization is critical for controlling regioselectivity and preventing the formation of energetic degradation products.
This application note details three primary derivatization pathways: the acid-catalyzed nitramine rearrangement, N-alkylation, and reduction to the corresponding hydrazine.
Mechanistic Insights: Controlling the Derivatization Pathways
1. The Nitramine Rearrangement (C-Nitration)
The most synthetically valuable transformation of 3-methyl-N-nitro-2-pyridinamine is its acid-catalyzed rearrangement to C-nitrated pyridinamines. When dissolved in concentrated sulfuric acid, the nitramine oxygen and the pyridine nitrogen are protonated. This dual protonation weakens the N–NO₂ bond, leading to heterolytic cleavage and the generation of a solvent-caged nitronium ion (
Regioselectivity is dictated by the electronic landscape of the pyridine ring:
Major Product (C5-Nitration): The C5 position is para to the strongly activating, electron-donating exocyclic amino group, making it the most electronically favorable site for electrophilic attack[2].
Minor Product (C4-Nitration): The C4 position is ortho to the weakly activating C3-methyl group and meta to the amino group. Consequently, it receives significantly less electron density, resulting in minor byproduct formation[2].
Degradation (Tar Formation): Nitramines are oxidatively sensitive. If the reaction exotherm is not strictly controlled during the initial acid addition, the starting material rapidly degrades into dark, intractable polymeric tars[2].
2. Reduction and Alkylation
Beyond rearrangement, the N-nitro group can be directly manipulated. Reduction using mild dissolving metal conditions (Zn/AcOH) preserves the N–N bond, yielding 2-hydrazino-3-methylpyridine—a critical precursor for pyrazolopyridines. Alternatively, the acidic proton of the nitramino group allows for facile N-alkylation under mild basic conditions, trapping the compound in its N-alkyl-N-nitro state and preventing any subsequent acid-catalyzed rearrangement[3].
Fig 1. Divergent derivatization pathways of 3-methyl-N-nitro-2-pyridinamine.
Quantitative Summary of Derivatization Pathways
Table 1 summarizes the expected outcomes, regioselectivity, and primary quality control metrics for each derivatization route.
Objective: Synthesize 3-methyl-5-nitro-2-pyridinamine via controlled intramolecular migration.
Acid Preparation: Charge a dry, round-bottom flask with concentrated sulfuric acid (10 volumes relative to starting material). Cool the flask to 0 °C using an ice-brine bath.
Substrate Addition: Slowly add 3-methyl-N-nitro-2-pyridinamine (1.0 eq) portion-wise over 30 minutes. Critical Causality: The dissolution is highly exothermic. Maintaining the internal temperature below 10 °C prevents premature oxidative cleavage and tar formation[2].
Thermal Rearrangement: Once dissolution is complete, remove the ice bath. Gradually warm the reaction to room temperature, then heat to 50–60 °C for 2 to 3 hours. Monitor the disappearance of the nitramine via TLC (eluent: 1:1 EtOAc/Hexanes; nitramines often streak, whereas the C-nitrated product forms a distinct, UV-active spot).
Quenching: Cool the mixture to 0 °C and carefully pour it over crushed ice (equal to 3x the volume of the acid) with vigorous stirring.
Isolation (Self-Validating Step): Slowly neutralize the highly acidic aqueous layer by adding concentrated aqueous ammonia (NH₄OH) dropwise until the pH reaches 7.0–7.5. At this exact pH threshold, the deprotonated 3-methyl-5-nitro-2-pyridinamine will rapidly precipitate as a yellow/orange solid[2].
Purification: Filter the precipitate under vacuum and wash with cold water. The minor 4-nitro isomer largely remains soluble in the mother liquor. Recrystallize the crude solid from ethanol to obtain the pure 5-nitro isomer.
Protocol B: Reduction to 2-Hydrazino-3-methylpyridine
Objective: Reduce the N-nitro group to a hydrazine while preventing N–N bond hydrogenolysis.
Dissolution: Dissolve 3-methyl-N-nitro-2-pyridinamine (1.0 eq) in glacial acetic acid (0.2 M concentration) under an inert nitrogen atmosphere. Cool the solution to 0–5 °C.
Reduction: Add activated Zinc dust (3.0 to 4.0 eq) in small portions over 20 minutes to control the evolution of hydrogen gas and the associated exotherm.
Reaction Progression: Stir the suspension at room temperature for 2 hours. Quality Control: Do not heat the reaction. Elevated temperatures in the presence of zinc will cause over-reduction, cleaving the N–N bond to yield 2-amino-3-methylpyridine.
Workup: Filter the reaction mixture through a pad of Celite to remove zinc salts, washing the cake with ethyl acetate.
Neutralization: Concentrate the filtrate under reduced pressure, neutralize with saturated NaHCO₃, and extract with dichloromethane. Dry the organic layer over Na₂SO₄ and concentrate to yield the hydrazine derivative, which should be used immediately or stored at -20 °C due to its susceptibility to air oxidation.
Protocol C: N-Alkylation of the Nitramino Group
Objective: Trap the nitramine as an N-alkyl derivative for subsequent cross-coupling or structural studies.
Deprotonation: Suspend 3-methyl-N-nitro-2-pyridinamine (1.0 eq) and anhydrous K₂CO₃ (2.0 eq) in dry N,N-dimethylformamide (DMF) (0.5 M). Stir at room temperature for 15 minutes to generate the nitramide anion.
Completion: Stir the mixture at room temperature for 4–6 hours. The reaction is self-validating; the initially opaque suspension will change character as the alkylated product dissolves into the DMF.
Isolation: Quench the reaction by pouring it into a 5% aqueous LiCl solution (to aid in DMF removal). Extract three times with ethyl acetate. Wash the combined organics with brine, dry, and concentrate to yield the N-alkyl-N-nitro derivative.
Overcoming challenges in the purification of 3-methyl-N-nitro-2-pyridinamine
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently see researchers struggle with the isolation of 3-methyl-N-nitro-2-pyridinamine (also known as 2-nitramino-3-methylpyridine).
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently see researchers struggle with the isolation of 3-methyl-N-nitro-2-pyridinamine (also known as 2-nitramino-3-methylpyridine).
Many scientists treat this compound like a standard aromatic intermediate during purification, which is the root cause of most yield losses. The N-nitro group is kinetically favored at low temperatures but thermodynamically unstable[3]. When you apply heat or expose it to acidic environments, you inadvertently provide the activation energy required for an intermolecular nitraminopyridine rearrangement, driving the compound to its thermodynamic sink: the C-nitrated isomers [1].
Below is a comprehensive troubleshooting guide, structural data, and a self-validating protocol designed to help you successfully isolate this sensitive intermediate.
Q1: Why does my purified 3-methyl-N-nitro-2-pyridinamine sample degrade into a yellow/orange solid during solvent removal?The Causality: You are observing thermal degradation. The N-nitro compound is a kinetic intermediate. When you heat the flask during rotary evaporation, you trigger a thermal rearrangement. The off-white N-nitro compound rearranges into the bright yellow/orange thermodynamic product, 2-amino-3-methyl-5-nitropyridine [3].
The Solution: Never let your rotovap water bath exceed 20 °C. To remove high-boiling solvents, rely on a high-vacuum pump rather than increasing the bath temperature.
Q2: I am seeing multiple peaks when running silica gel chromatography, even though my crude NMR looked perfectly clean. What is happening?The Causality: You are witnessing an acid-catalyzed intermolecular rearrangement directly on your column. Standard silica gel contains slightly acidic silanol (Si-OH) groups. These groups protonate the nitramino NH group, inducing acidolysis. The molecule dissociates into a nitronium ion and the aminopyridine, which then recombine to form the 5-nitro and 4-nitro/6-nitro isomers as they travel down the column [1, 2].
The Solution: You must deactivate the silica gel. Pre-flush your column with a mobile phase containing 1–2% triethylamine (TEA) to cap the acidic protons, or switch entirely to neutral alumina.
Q3: How do I separate the N-nitro intermediate from unreacted 2-amino-3-methylpyridine without using acidic conditions?The Causality: The starting material (2-amino-3-methylpyridine) is highly polar and basic, while the N-nitro intermediate has distinct solubility limits in non-polar solvents due to its unique hydrogen-bonding network [4].
The Solution: Exploit these solubility differences rather than relying solely on chromatography. An isoelectric precipitation or a low-temperature recrystallization from a cold mixture of diethyl ether and hexane will force the N-nitro intermediate to crash out while leaving the starting material in solution.
📊 Data Presentation: Kinetic vs. Thermodynamic Profiles
To successfully purify this compound, you must understand how it behaves compared to its primary degradation byproduct.
Table 1: Physicochemical & Stability Comparison
Property
3-Methyl-N-nitro-2-pyridinamine (Target)
2-Amino-3-methyl-5-nitropyridine (Byproduct)
Thermodynamic Status
Kinetic Product [3]
Major Thermodynamic Product [1]
Thermal Stability
Low (Rearranges > 20 °C)
High (Stable to > 100 °C)
Acid Stability
Highly sensitive (Undergoes acidolysis) [2]
Stable
Silica Gel Behavior
On-column rearrangement (unless base-washed)
Elutes cleanly
Typical Appearance
Off-white to pale yellow powder
Bright yellow/orange crystalline solid
⚙️ Mandatory Visualization: The Rearrangement Pathway
Understanding the mechanistic pathway is critical to preventing it. The diagram below illustrates the intermolecular rearrangement pathway that must be suppressed during your purification workflow.
This protocol is engineered as a self-validating system to isolate the kinetic N-nitro intermediate while strictly suppressing the intermolecular rearrangement pathway.
Step 1: Temperature-Controlled Quenching
Upon completion of the nitration reaction, pour the crude acidic mixture (H₂SO₄/HNO₃) over a large excess of crushed ice.
Mechanistic Note: Maintain the internal temperature strictly below 5 °C. Exothermic quenching locally heats the mixture, which will immediately trigger the rearrangement to the C-nitrated thermodynamic product.
Step 2: Neutralization and Extraction
Carefully neutralize the aqueous layer to pH 6.5–7.0 using cold aqueous sodium carbonate (Na₂CO₃).
Extract the aqueous phase with cold ethyl acetate (EtOAc) (3 x 50 mL).
Mechanistic Note: The rearrangement proceeds via the protonation of the nitramino NH group [1]. Neutralizing the acid halts the intermolecular acidolysis pathway.
Step 3: Cold Solvent Evaporation
Dry the combined organic layers over anhydrous Na₂SO₄ and filter.
Remove the solvent using a rotary evaporator. Critical: Set the water bath to a maximum of 20 °C. Use a high-vacuum pump to compensate for the lack of heat.
Step 4: Deactivated Silica Gel Chromatography
Prepare a silica gel column using a mobile phase containing 1% triethylamine (TEA) (e.g., Hexanes/EtOAc/TEA 80:19:1).
Flush the column with at least 3 column volumes of the TEA-containing solvent before loading your sample.
Load the crude sample and elute using the same solvent system.
Mechanistic Note: TEA caps the acidic silanol groups on the silica gel, preventing the acid-catalyzed on-column rearrangement of the sensitive N-nitro bond.
Step 5: Self-Validation Check (2D-TLC)
To guarantee your purified 3-methyl-N-nitro-2-pyridinamine is not actively degrading in your collection flasks, perform a 2D-TLC (Two-Dimensional Thin Layer Chromatography).
Spot the purified sample in the corner of a TEA-treated TLC plate.
Run it in the primary solvent system.
Dry the plate at room temperature, rotate it 90 degrees, and run it again.
Validation: A single spot exactly on the diagonal confirms a stable, pure system. Any off-diagonal spots definitively prove that active degradation/rearrangement is occurring during the timeframe of the TLC, indicating your system is still too acidic or too warm.
📚 References
"Electric Hindrance and Dipole Moments in 2-Aminopyridine Nitration", Scientific & Academic Publishing (SAPUB).
"Kinetic studies on the mechanism of the nitraminopyridine rearrangement", Australian Journal of Chemistry (ConnectSci).
"Crystal Structure, Spectroscopic, and Theoretical Investigations of Excited-State Proton Transfer in the Doubly Hydrogen-Bonded Dimer of 2-Butylamino-6-methyl-4-nitropyridine N-Oxide", American Chemical Society (ACS).
Optimization
Stability issues of N-nitro pyridinamine compounds in solution
Welcome to the Technical Support Center for N-Nitro Pyridinamine Stability and Handling . As a Senior Application Scientist, I have designed this portal to move beyond basic troubleshooting.
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for N-Nitro Pyridinamine Stability and Handling . As a Senior Application Scientist, I have designed this portal to move beyond basic troubleshooting. Here, we address the fundamental physicochemical behaviors—specifically tautomerism, N-N bond lability, and solvent interactions—that dictate the stability of nitraminopyridines in solution.
By understanding the causality behind these degradation pathways, you can implement the self-validating protocols provided below to ensure absolute scientific integrity in your drug development or energetic materials workflows.
Part 1: Mechanistic Overview & Troubleshooting FAQs
N-nitro pyridinamines (e.g., N-nitro-2-pyridinamine) are notoriously challenging to handle in solution. Their instability is primarily driven by two factors:
Tautomeric Equilibrium: They oscillate between an aromatic N-nitroamino form and a zwitterionic/imino nitrimino form[1]. This equilibrium is highly sensitive to solvent polarity and hydrogen bonding[2].
The Nitramine Rearrangement: Under acidic conditions, the labile N-N bond undergoes heterolysis/homolysis, leading to the migration of the nitro group to the carbon ring (typically the 5- or 3-position), forming C-nitro isomers like 2-amino-5-nitropyridine[3].
Q1: Why do my HPLC chromatograms show split peaks, severe tailing, or shifting retention times?
The Cause: If you are using standard reversed-phase eluents containing 0.1% TFA or Formic Acid (pH 2-3), you are actively catalyzing the nitramine rearrangement on-column. Furthermore, intermediate exchange rates between the amino and imino tautomers on the stationary phase cause peak splitting.
The Solution: Switch to a neutral, buffered mobile phase. Use 10 mM Ammonium Acetate adjusted to pH 6.8–7.2. At this pH, the compound is stabilized as a deprotonated anion, preventing acid-catalyzed N-N cleavage. Self-Validation: If your peak asymmetry factor (
) drops below 1.2 upon switching to pH 7.0, on-column degradation was the culprit.
Q2: During synthesis workup, my N-nitro intermediate spontaneously converts to a yellow precipitate. What is happening?
The Cause: You are observing a classic acid-catalyzed Bamberger-type rearrangement. When the pyridine ring nitrogen is protonated by residual acid, electron density is pulled from the exocyclic N-N bond. This triggers a sigmatropic shift or radical recombination, permanently migrating the nitro group to the C5 position[4]. The resulting 2-amino-5-nitropyridine is highly crystalline and yellow.
The Solution: Quench nitration reactions strictly below 0°C. During aqueous workup, immediately adjust the pH to >8.0 using cold saturated
or . The sodium salt of the N-nitro compound is highly stable and resists rearrangement.
Q3: My
and
NMR spectra in DMSO-
show broadened signals that make integration impossible. Is my sample degrading?
The Cause: Not necessarily. Broadening in DMSO-
is a hallmark of intermediate tautomeric exchange. While crystalline N-nitro-2-pyridinamine exists almost exclusively in the hydrogen-bonded imino form[2], solvation in DMSO disrupts these bonds, creating a dynamic equilibrium between the amino and imino tautomers that interferes with the NMR timescale[5].
The Solution: Lower the NMR probe temperature to -20°C to "freeze" the conformers into distinct, sharp sets of peaks. Alternatively, switch to a non-polar, aprotic solvent like (if solubility permits) to heavily bias the equilibrium toward the neutral amino tautomer.
Part 2: Visualizing Stability Pathways & Workflows
Mechanistic pathways of N-nitro pyridinamine tautomerism and acid-catalyzed degradation.
Decision tree for troubleshooting N-nitro pyridinamine analytical workflows.
Part 3: Quantitative Data & Standardized Protocols
Table 1: Physicochemical Behavior of N-Nitro-2-Pyridinamine in Various Media
Data synthesized from tautomeric equilibrium studies and kinetic degradation models.
Solvent / Media
pH / Condition
Dominant Tautomer
Estimated Half-Life ()
Primary Degradation Pathway
Water (Unbuffered)
~5.5
Equilibrium (Mixed)
48 Hours
Slow Hydrolysis
0.1% TFA in Water
~2.0
Protonated Imino
< 30 Minutes
Nitramine Rearrangement
Ammonium Acetate
7.0
Deprotonated Anion
> 30 Days
None (Stable)
DMSO-
Neutral
Imino (H-Bonded)
> 14 Days
Photolytic (if exposed to UV)
Chloroform ()
Neutral
Amino (Neutral)
> 14 Days
None (Stable)
Standardized Protocol: Preparation of Stabilized Stock Solutions for in vitro Assays
This protocol ensures the structural integrity of the N-N bond during long-term storage and biological testing.
Materials:
N-nitro-2-pyridinamine (Solid, stored at 4°C in a desiccator)
Anhydrous DMSO (HPLC Grade, sealed under Argon)
100 mM Phosphate Buffer (pH 7.4)
Amber glass vials (Actinic-shielded)
Step-by-Step Methodology:
Inert Weighing: Weigh the solid compound using an anti-static gun. Transfer immediately to an amber glass vial to prevent photolytic N-N bond homolysis.
Primary Solvation: Dissolve the compound in anhydrous DMSO to create a 10 mM primary stock. Causality note: Anhydrous DMSO prevents premature hydrolysis, while the lack of protons halts acid-catalyzed rearrangement.
Alkaline Stabilization: If the stock must be stored for >1 week, add 0.1 molar equivalents of Triethylamine (TEA) to the DMSO stock. This forces the compound into its highly stable anionic form.
Aqueous Dilution (Working Solutions): Dilute the DMSO stock into 100 mM Phosphate Buffer (pH 7.4) immediately prior to the assay. Never dilute into unbuffered water or saline, as dissolved
can lower the pH to ~5.5, triggering slow degradation.
Self-Validation Step: Run a rapid UV-Vis scan of the working solution. The intact N-nitroamino compound exhibits a distinct
at ~330 nm. If a new peak appears at ~370 nm, C-nitro rearrangement has occurred, and the solution must be discarded.
Part 4: Comprehensive References
The following authoritative sources validate the mechanistic claims and structural data discussed in this guide:
Title: 2-Pyridinamine, N-nitro- - NIST Chemistry WebBook
Source: National Institute of Standards and Technology (NIST) Standard Reference Database 69
URL: [Link][1]
Title: Acid-catalyzed nitramine rearrangement. IV. Influence of aromatic ring substituents on rearrangement rate
Source: The Journal of Organic Chemistry (ACS Publications)
URL: [Link][3]
Title: Crystal structure of 4-(nitroamino)pyridinium nitrate,
(Tautomerism in Nitraminopyridines)
Source: Journal of Applied Crystallography / ResearchGate
URL: [Link][2]
Title: Specificity of
NMR chemical shifts to the nature of substituents and tautomerism in substituted pyridine N-oxides
Source: Structural Chemistry / SciSpace
URL: [Link][5]
Title: Modification of the aminopyridine unit of 2′-deoxyaminopyridinyl-pseudocytidine allowing triplex formation
Source: Nucleic Acids Research / PubMed Central (PMC)
URL: [Link][4]
Technical Support Center: Scaling Up the Synthesis of 3-Methyl-N-nitro-2-pyridinamine
Introduction: This guide provides comprehensive technical support for researchers, scientists, and drug development professionals involved in the synthesis and scale-up of 3-Methyl-N-nitro-2-pyridinamine. The nitration o...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: This guide provides comprehensive technical support for researchers, scientists, and drug development professionals involved in the synthesis and scale-up of 3-Methyl-N-nitro-2-pyridinamine. The nitration of 2-amino-3-methylpyridine is a powerful transformation but presents significant challenges related to safety, regioselectivity, and process control. This document offers a structured approach to navigate these complexities, moving from foundational safety protocols to advanced troubleshooting and process optimization. Our focus is on explaining the causality behind experimental choices to empower users to make informed decisions during their scale-up campaigns.
Critical Safety Warning: The synthesis of 3-Methyl-N-nitro-2-pyridinamine involves the use of highly corrosive and reactive nitrating agents. Nitration reactions are highly exothermic and can lead to thermal runaway if not properly controlled, posing a significant risk of explosion and release of toxic gases like nitrogen dioxide.[1][2][3] A thorough risk assessment and implementation of rigorous safety protocols are mandatory before any experimental work is initiated.
Part 1: Critical Safety Protocols & Hazard Management
This section is mandatory reading. Failure to adhere to these safety principles can result in severe injury or property damage.
Q1: What are the primary hazards associated with scaling up this nitration reaction?
A1: The primary hazards stem from three main sources:
Thermal Runaway: Nitration is a highly exothermic reaction.[4] The heat generated can accelerate the reaction rate, leading to an uncontrolled feedback loop, rapid gas evolution, and potentially explosive decomposition of the reaction mixture or the N-nitro product.
Corrosivity and Toxicity: Concentrated nitric and sulfuric acids are extremely corrosive and can cause severe chemical burns upon contact.[2] Inhalation of nitric acid mists or the nitrogen dioxide gas produced during the reaction can lead to severe respiratory damage and delayed pulmonary edema.[2]
Instability of the Product: N-nitro compounds can be thermally sensitive and may decompose energetically, especially in the presence of impurities. A comprehensive thermal stability analysis of the final product and key intermediates is essential.
Q2: What are the non-negotiable engineering controls and personal protective equipment (PPE) for this process?
A2: A multi-layered safety approach is required.
Safety Measure
Specification & Rationale
Fume Hood
Must be a chemical fume hood rated for handling corrosive acids and potential explosions. The sash should be kept as low as possible. This contains toxic fumes and provides a physical barrier.[5]
Reactor Setup
For scale-up, a jacketed glass reactor with an overhead stirrer, a temperature probe, a pressure-equalizing dropping funnel, and a reflux condenser connected to a gas scrubber (containing a neutralizing agent like sodium carbonate) is essential. The jacket allows for precise temperature control via a circulating chiller/heater.
Emergency Systems
An emergency eyewash station and safety shower must be immediately accessible.[1][2] Spill containment kits with neutralizing agents (e.g., sodium bicarbonate) must be readily available.[5]
Personal Protective Equipment (PPE)
Eye/Face Protection: Chemical safety goggles and a full-face shield are mandatory.[1] Gloves: Use acid-resistant gloves (e.g., neoprene or butyl rubber over nitrile). Standard nitrile gloves offer very limited protection against concentrated acids.[5] Body Protection: An acid-resistant apron or a full chemical-resistant lab coat is required to protect against splashes.[1]
Part 2: FAQs - Synthesis Fundamentals & Regioselectivity
Understanding the underlying chemistry is key to controlling the reaction outcome.
Q1: What is the general reaction scheme for the synthesis of 3-Methyl-N-nitro-2-pyridinamine?
A1: The synthesis involves the reaction of 2-amino-3-methylpyridine with a nitrating agent, typically a mixture of nitric acid and sulfuric acid. The primary reaction occurs on the exocyclic amino group to form the N-nitro product.
Caption: General synthesis of 3-Methyl-N-nitro-2-pyridinamine.
Q2: Why is a mixed acid (H₂SO₄/HNO₃) system used instead of just nitric acid?
A2: Sulfuric acid plays a crucial role as a catalyst. It protonates nitric acid, leading to the formation of the highly electrophilic nitronium ion (NO₂⁺), which is the actual nitrating species. This increases the reaction rate and efficiency. The reaction is: HNO₃ + 2H₂SO₄ ⇌ NO₂⁺ + H₃O⁺ + 2HSO₄⁻.
Q3: What are the potential byproducts, and how does the methyl group affect their formation?
A3: The primary byproduct concern is the formation of C-nitro isomers, where the nitro group attaches directly to the pyridine ring. The nitration of 2-aminopyridine itself can yield both 2-amino-3-nitropyridine and 2-amino-5-nitropyridine.[6][7] The initial N-nitration product is often a kinetic product, which can then rearrange to the more thermodynamically stable C-nitro isomers, particularly at higher temperatures.[6] The electron-donating methyl group at the 3-position further activates the ring, potentially increasing the propensity for C-nitration at the 5-position. Controlling the reaction temperature is therefore critical to favor the desired N-nitro product.[8]
Part 3: Scale-Up & Troubleshooting Guide
This section addresses specific issues encountered during process scale-up.
Issue 1: Poor Yield and Incomplete Conversion
Q: We are scaling up from 10g to 100g, and our yield has dropped significantly from 75% to 40%. HPLC analysis shows a large amount of unreacted starting material. What's going wrong?
A: This is a common issue in scale-up, often related to inefficient mixing and heat transfer.
Causality: As the reaction volume increases, the surface-area-to-volume ratio decreases. This makes it harder to dissipate the heat generated by the reaction and the dilution of acids. Localized "hot spots" can form, which may degrade the product or alter the reaction pathway. Inefficient stirring can also lead to poor dispersion of the nitrating agent, leaving pockets of unreacted starting material.
Troubleshooting Steps:
Improve Agitation: Switch from a magnetic stir bar to an overhead mechanical stirrer with a properly sized impeller (e.g., a pitched-blade turbine) to ensure vigorous mixing throughout the vessel.
Control Reagent Addition: Do not add the nitrating agent all at once. Add it dropwise via a pressure-equalizing dropping funnel. The addition rate should be tied directly to the ability of your cooling system to maintain the target temperature.
Pre-cool and Maintain Temperature: Ensure all reagents and the reactor are pre-cooled to the starting temperature (e.g., 0 °C) before beginning the addition. Monitor the internal temperature continuously, not the bath temperature.
In-Process Monitoring: Do not rely solely on time. Take aliquots for HPLC or TLC analysis to confirm the disappearance of the starting material before proceeding with the work-up.[9]
Parameter
Sub-Optimal (Scale-Up Issue)
Optimized (Recommended)
Agitation
Magnetic Stir Bar
Overhead Mechanical Stirrer
Addition Rate
Rapid / Single Portion
Slow, Dropwise (Tied to Cooling)
Temp. Control
External Bath Monitoring
Internal Probe Monitoring
Endpoint
Fixed Time
Confirmed by HPLC/TLC
Issue 2: Isomer Control and Purification Difficulties
Q: Our final product is contaminated with a significant amount of the 2-amino-3-methyl-5-nitropyridine isomer, which is difficult to remove by simple recrystallization. How can we improve selectivity?
A: This points to the rearrangement of the kinetic N-nitro product to the thermodynamic C-nitro product. Temperature is the most critical factor here.
Causality: The formation of the N-nitro intermediate is often favored at low temperatures. As the temperature rises, this intermediate can undergo an intermolecular rearrangement, where the nitro group is transferred to the activated pyridine ring.[6] Yields of C-nitro isomers are known to increase at higher temperatures (e.g., > 40-50°C).[6][10]
Troubleshooting & Optimization:
Strict Temperature Control: The reaction must be maintained at a low temperature, typically between 0°C and 10°C, throughout the addition and stirring period. Excursions above this range, even brief ones, can significantly increase the formation of the 5-nitro byproduct.
Purification Strategy: If the isomer is already formed, separation can be challenging.
Steam Distillation: For some aminonitropyridine isomers, steam distillation can be effective due to differences in volatility caused by intramolecular hydrogen bonding in the 3-nitro isomer.[6]
Column Chromatography: While not ideal for very large scales, silica gel column chromatography using a suitable eluent system (e.g., dichloromethane/methanol or hexane/ethyl acetate) can be used for purification.[11]
Fractional Recrystallization: This may require screening multiple solvent systems (e.g., DMF, ethanol, water mixtures) to find conditions where the solubility difference between the desired product and the isomer is maximized.
Caption: Kinetic vs. Thermodynamic product formation pathways.
Issue 3: Product Stability and Handling
Q: After isolation, our product seems to discolor over time. What are the recommended storage and handling conditions?
A: Aminonitropyridine derivatives can be sensitive to light, heat, and atmospheric conditions. Thermal stability is a key concern for nitro compounds.[12]
Causality: Decomposition can be initiated by thermal energy or photochemical processes. The presence of nitro and amino groups makes the molecule susceptible to oxidative degradation. Hazardous decomposition can release toxic nitrogen oxides.[13]
Recommendations:
Storage: Store the final product in a cool, dark place under an inert atmosphere (e.g., nitrogen or argon).[10] Use amber glass vials or containers wrapped in foil to protect from light.
Thermal Analysis: Before large-scale storage, it is highly recommended to perform thermal analysis using Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) to determine the onset of decomposition.[12][14] This data is critical for defining safe handling and storage temperature limits.
Purity: Impurities can often catalyze decomposition. Ensure the product is purified to a high degree before long-term storage.
Part 4: Analytical & Quality Control Workflow
Robust analytical methods are essential for process control and final product validation.
Q: What is a reliable method for monitoring reaction progress and assessing the purity of the final product?
A: High-Performance Liquid Chromatography (HPLC) with UV detection is the method of choice.[15]
Methodology: A reverse-phase HPLC method is typically suitable.
Column: C18 column (e.g., 4.6 mm x 250 mm, 5 µm).
Mobile Phase: An isocratic or gradient system of acetonitrile and water (or a buffer like ammonium acetate) is a good starting point.[16]
Detection: UV detection at a wavelength where both the starting material and products have significant absorbance (e.g., 260-330 nm).[17]
Quantification: Purity is determined by peak area percentage. A calibration curve using a purified standard should be generated for accurate quantification of impurities.
Characterization: For final product confirmation, supplement HPLC data with:
NMR Spectroscopy (¹H and ¹³C): To confirm the chemical structure and absence of isomeric impurities.
Mass Spectrometry (MS): To confirm the molecular weight.[18]
Infrared (IR) Spectroscopy: To identify key functional groups, such as the characteristic asymmetric and symmetric stretches of the NO₂ group.[18]
Caption: In-process and final quality control workflow.
References
Nitration reaction safety - YouTube. (2024).
Nitric Acid Safety Tips & Health Hazards | VelocityEHS. (2015).
Assessment of Chemical Reactivity Hazards for Nitration Reactions and Decomposition of Nitro-Compounds - ACS Publications. (2013).
Process Safety Assessment of the Entire Nitration Process of Benzotriazole Ketone - MDPI. (2025).
Nitric Acid - Environmental Health and Safety.
Electric Hindrance and Dipole Moments in 2-Aminopyridine Nitration.
An In-depth Technical Guide to the Reactivity and Stability of 3-Amino-4-nitropyridine - Benchchem.
Technical Support Center: Enhancing the Storage Stability of 2-Pyridinamine, 3-methyl-N-nitro-
Here is the technical support center for enhancing the stability of 2-Pyridinamine, 3-methyl-N-nitro- for storage. This guide provides essential technical support for researchers, scientists, and drug development profess...
Author: BenchChem Technical Support Team. Date: March 2026
Here is the technical support center for enhancing the stability of 2-Pyridinamine, 3-methyl-N-nitro- for storage.
This guide provides essential technical support for researchers, scientists, and drug development professionals on the handling, storage, and stability assessment of 2-Pyridinamine, 3-methyl-N-nitro-. As a potent chemical entity, understanding its stability profile is paramount for ensuring experimental reproducibility, safety, and the integrity of research data.
Part 1: Frequently Asked Questions (FAQs) - Quick Start Guide
This section addresses the most common initial questions regarding the storage and handling of 2-Pyridinamine, 3-methyl-N-nitro-.
Q1: What are the ideal storage conditions for 2-Pyridinamine, 3-methyl-N-nitro-?A1: To ensure maximum long-term stability, the compound should be stored in a cool, dry, and dark environment. Specifically, we recommend storage in tightly sealed containers, preferably under an inert atmosphere (e.g., argon or nitrogen) at 2-8°C.[1] This minimizes exposure to atmospheric moisture, oxygen, and light, which are key drivers of degradation.
Q2: My sample of 2-Pyridinamine, 3-methyl-N-nitro- has developed a yellowish tint over time. What is the cause?A2: A color change is a common indicator of chemical degradation. For nitroaromatic and N-nitro compounds, this can be due to several factors, including photodegradation from exposure to UV or ambient light, or slow thermal decomposition leading to the formation of colored byproducts.[1][2] It is crucial to re-analyze the purity of the sample before use.
Q3: What substances are incompatible with 2-Pyridinamine, 3-methyl-N-nitro-?A3: As a general rule for nitro compounds, avoid contact with strong acids, strong bases, amines, oxidizing agents, and reducing agents.[3][4] Bases can be particularly problematic, as they can catalyze the decomposition of N-nitro compounds and may lead to the formation of unstable salts.[5][6]
Q4: Is 2-Pyridinamine, 3-methyl-N-nitro- considered an energetic or hazardous material?A4: The N-nitro functional group can impart energetic properties to a molecule.[7] While specific data for this compound may be limited, it should be handled with care, assuming it may be shock-sensitive or prone to rapid decomposition upon heating, especially if contaminated.[8][9] Always handle small quantities and conduct a thorough risk assessment before performing any thermal analysis.[10]
Q5: What is the best way to prepare solutions of this compound for experiments?A5: Use high-purity, anhydrous, and peroxide-free solvents.[1] For analytical purposes, prepare fresh solutions and use them promptly. If solutions must be stored, even for a short period, they should be kept in amber vials at low temperatures (2-8°C) and protected from light. For aqueous solutions, stability is pH-dependent; neutral, buffered solutions are generally preferred to avoid acid or base-catalyzed hydrolysis.[1]
Part 2: In-Depth Troubleshooting Guide
This section provides a structured approach to diagnosing and resolving common stability-related issues encountered during research.
Symptom/Issue
Potential Cause
Scientific Rationale & Troubleshooting Steps
Appearance of New Peaks in HPLC/LC-MS
Hydrolytic Degradation
Rationale: The N-nitroamine linkage can be susceptible to hydrolysis, particularly under acidic or basic conditions, which can cleave the N-NO₂ bond to form 2-amino-3-methylpyridine and nitrous acid. Troubleshooting: 1. Verify Solvent/Buffer Integrity: Ensure all solvents are anhydrous and buffers are freshly prepared and within the target pH range (typically pH 6-8 for aminopyridines).[1] 2. Conduct a pH Profile Study: Dissolve the compound in buffers of varying pH (e.g., 3, 7, 9) and monitor its purity over time with HPLC to determine the optimal pH range for stability.[11]
Photodegradation
Rationale: Nitroaromatic compounds are known to be photoreactive.[2] UV or even strong visible light can provide the energy to initiate homolytic cleavage of the N-NO₂ bond, leading to radical-mediated degradation pathways.[12] Troubleshooting: 1. Protect from Light: Always store the solid compound and its solutions in amber or foil-wrapped containers.[1] 2. Minimize Exposure: During experimental procedures, minimize exposure to direct laboratory light. 3. Run a Photostability Control: Expose a solution of the compound to a controlled light source while keeping a control sample in the dark. Analyze both samples by HPLC to confirm light sensitivity.[11]
Thermal Decomposition
Rationale: The C-NO₂ and N-NO₂ bonds are often the weakest bonds in energetic molecules and can break at elevated temperatures, initiating decomposition.[13][14] Impurities can significantly lower the decomposition temperature.[5] Troubleshooting: 1. Strict Temperature Control: Ensure storage is maintained at the recommended temperature (2-8°C). Avoid repeated freeze-thaw cycles. 2. Use Thermal Analysis: If thermal stability is a concern for a process, use Differential Scanning Calorimetry (DSC) to determine the decomposition onset temperature.[15] This provides a quantitative measure of thermal hazard.
Poor Reproducibility in Biological Assays
Oxidative Degradation
Rationale: The aminopyridine ring and the thioether linkage (if present in a derivative) are susceptible to oxidation.[12] Dissolved oxygen in solvents can lead to the formation of N-oxides or other oxidized species, which may have different biological activities. Troubleshooting: 1. Use Degassed Solvents: Before preparing solutions, sparge solvents with an inert gas like argon or nitrogen for 15-30 minutes to remove dissolved oxygen. 2. Inert Atmosphere: If the compound is highly sensitive, perform manipulations in a glove box under an inert atmosphere.
Incompatibility with Excipients in Formulation Studies
Chemical Interaction
Rationale: The primary amine of the pyridine ring can react with certain excipients, such as reducing sugars (e.g., lactose) via the Maillard reaction.[16] Acidic or basic impurities in excipients can also catalyze degradation.[17] Troubleshooting: 1. Binary Mixture Screening: Prepare 1:1 physical mixtures of the compound with each proposed excipient. Store under accelerated conditions (e.g., 40°C/75% RH) and analyze by HPLC at set time points to identify incompatibilities.[16] 2. Use Thermal Methods: DSC can be used as a rapid screening tool. A significant change in the melting point or the appearance of new exothermic events in the binary mixture thermogram suggests an interaction.
Part 3: Scientific Principles of Degradation
Understanding the potential degradation pathways is critical for developing effective stabilization strategies. The structure of 2-Pyridinamine, 3-methyl-N-nitro- contains several moieties susceptible to degradation.
Caption: Primary degradation pathways for 2-Pyridinamine, 3-methyl-N-nitro-.
Thermal Degradation: The primary pathway is often the homolytic cleavage of the N-NO₂ bond. This process is highly temperature-dependent and can be autocatalytic. The presence of a methyl group ortho to the amine may introduce additional complex rearrangement pathways upon heating.[14]
Photodegradation: Nitroaromatic compounds can absorb UV-visible light, leading to an excited state that can undergo various reactions, including N-NO₂ bond cleavage to form radical species.[2][18] These radicals can then react with other molecules or recombine, leading to a complex mixture of degradation products.
Hydrolytic Degradation: This pathway is heavily influenced by pH. Under acidic conditions, the reaction can be catalyzed, leading to the formation of the parent amine (2-amino-3-methylpyridine). In strongly basic media, other decomposition reactions may occur, potentially involving the formation of unstable nitrophenate-like structures if rearrangement is possible.[5][6]
Oxidative Degradation: The pyridine nitrogen is susceptible to oxidation, which would form the corresponding N-oxide. This can alter the compound's solubility, polarity, and biological activity.[12]
Part 4: Experimental Protocols and Methods
Protocol 1: Forced Degradation Study
This protocol outlines a systematic approach to identify potential degradation products and pathways, which is essential for developing a stability-indicating analytical method.[11]
Caption: Experimental workflow for a forced degradation study.
Methodology:
Stock Solution: Prepare a 1 mg/mL stock solution of 2-Pyridinamine, 3-methyl-N-nitro- in a suitable organic solvent (e.g., acetonitrile).
Stress Conditions: For each condition, add the stock solution to the stressor to achieve a final concentration of approximately 0.1 mg/mL.
Acid Hydrolysis: Mix with 0.1 N HCl and heat at 60°C.
Base Hydrolysis: Mix with 0.1 N NaOH and heat at 60°C.
Oxidation: Mix with 3% H₂O₂ and keep at room temperature.
Thermal Stress: Store the solid compound in a vial at 80°C. Also, reflux a solution of the compound.
Photolytic Stress: Expose a solution to a photostability chamber with controlled UV and visible light.[11] Keep a control sample wrapped in foil.
Sampling: Withdraw aliquots at appropriate time points (e.g., 0, 2, 8, 24 hours).
Analysis: Neutralize the acidic and basic samples, then dilute all samples to a suitable concentration for analysis by a stability-indicating HPLC method.
Evaluation: Compare the chromatograms of stressed samples to the control. Aim for 5-20% degradation to ensure that secondary degradation is minimized. Use LC-MS to obtain mass information on the new peaks to aid in structural elucidation.
Protocol 2: Development of a Stability-Indicating HPLC Method
A stability-indicating method is one that can accurately quantify the decrease in the amount of the active compound due to degradation.[19]
Recommended Starting Conditions:
Parameter
Recommendation
Rationale
Column
C18 Reversed-Phase (e.g., 4.6 x 150 mm, 5 µm)
Provides good retention and separation for moderately polar aromatic compounds.
Mobile Phase
A: 0.1% Formic Acid in WaterB: Acetonitrile
Formic acid helps to protonate the pyridine nitrogen, leading to better peak shape.
Gradient
Start with a shallow gradient (e.g., 5% B to 95% B over 20 min)
This will help to separate the parent compound from potentially more polar (hydrolyzed) or less polar (rearranged) degradants.
Flow Rate
1.0 mL/min
Standard flow rate for a 4.6 mm ID column.
Detection
UV-Vis (e.g., 254 nm or λmax) and/or PDA
A Photodiode Array (PDA) detector is crucial as it can check for peak purity and help identify degradants that may have different UV spectra.
Temperature
30°C
Controlled column temperature ensures reproducible retention times.
Optimization:
Peak Tailing: If the peak for the parent compound tails, it may be due to interactions with residual silanols on the column. Ensure the mobile phase pH is at least 2 units below the pKa of the pyridine nitrogen to ensure it is fully protonated.
Resolution: Adjust the gradient slope or change the organic modifier (e.g., to methanol) to improve the separation between the parent peak and any degradation products identified in the forced degradation study.
By implementing these guidelines, researchers can significantly enhance the stability of 2-Pyridinamine, 3-methyl-N-nitro-, ensuring the quality and reliability of their scientific work.
References
Baryshnikov, A. S., et al. (2022). Photostability of luminophores sensitive to vapors of nitroaromatic compounds in a porous silicon microcavity. SPIE Digital Library. Retrieved from [Link]
Environmental Health and Safety, University of Kentucky. (n.d.). Chemical Incompatibility and Lab Storage Rules. Retrieved from [Link]
Ministry of Manpower, Singapore. (n.d.). Occupational Safety & Health Circular: Safe Use, Handling and Storage of Nitrocellulose. Retrieved from [Link]
Frurip, D. J., et al. (2023). Education and Collaboration to Manage the Risks of High Energy Materials in Research and Development. ACS Chemical Health & Safety. Retrieved from [Link]
Health and Safety Executive. (n.d.). Storage And Handling Of Industrial Nitrocellulose. Retrieved from [Link]
University of Louisville. (n.d.). Chemical Segregation and Storage Guide. Retrieved from [Link]
Ahmad, I., et al. (2014). Photostability and Photostabilization of Drugs and Drug Products. International Journal of Photoenergy. Retrieved from [Link]
Legrini, O., Oliveros, E., & Braun, A. M. (1993). Photodegradation of nitroaromatic compounds in aqueous solutions in the UV/H2O2 process. Chemosphere. Retrieved from [Link]
Zhang, R., & Zhu, T. (2021). Photolysis of Nitroaromatic Compounds under Sunlight: A Possible Daytime Photochemical Source of Nitrous Acid?. Environmental Science & Technology Letters. Retrieved from [Link]
Gustin, J. L. (1998). Runaway reaction hazards in processing organic nitrocompounds. IChemE. Retrieved from [Link]
Gustin, J. L. (1999). Runaway Reaction Hazards in Processing Organic Nitro Compounds. ACS Publications. Retrieved from [Link]
Balucani, N., et al. (2020). The Stability of Pyridine and Its Derivatives upon Chemical Attack under the Conditions of Primitive Earth. Life. Retrieved from [Link]
Agency for Toxic Substances and Disease Registry. (1995). Analytical Methods. In Toxicological Profile for 1,3-Dinitrobenzene and 1,3,5-Trinitrobenzene. Retrieved from [Link]
Hoffsommer, J. C., & Glover, D. J. (1977). Analytical Methods for Nitroguanidine and Characterization of Its Degradation Products. DTIC. Retrieved from [Link]
Lindblom, T. (1979). Determination of stabiliser and its nitroderivatives in double-base powders by HPLC. ResearchGate. Retrieved from [Link]
Butler, A. R., & Moodie, R. B. (1986). The mechanisms of the hydrolyses of N-nitrobenzenesulfonamides, N-nitrobenzamides and some other N-nitro amides in aqueous sulfuric acid. Journal of the Chemical Society, Perkin Transactions 2. Retrieved from [Link]
Separation Science. (2025). Analytical Techniques In Stability Testing. Retrieved from [Link]
Dumitraș, D. C. (2018). TESTING PROCEDURES OF ENERGETIC MATERIALS. ResearchGate. Retrieved from [Link]
Bastrakov, M. A., et al. (2022). Thermal Decomposition of Aliphatic Nitro-compounds. ResearchGate. Retrieved from [Link]
Tsang, W. (1986). Thermal Stability Characteristics of Nitroaromatic Compounds. DTIC. Retrieved from [Link]
Turkish Academy of Sciences. (n.d.). Energy Materials and Energetic Materials. Retrieved from [Link]
La Cruz, T. E., et al. (2018). Thermal stability investigation of pyridine substituted tosyl oximes. ResearchGate. Retrieved from [Link]
Bharate, S. S., Bharate, S. B., & Bajaj, A. N. (2010). Interactions and incompatibilities of pharmaceutical excipients with active pharmaceutical ingredients: a comprehensive review. CORE. Retrieved from [Link]
Singh, G., & Kumar, D. (2019). Drug Excipient Compatibility Testing Protocols and Charaterization: A Review. SciSpace. Retrieved from [Link]
A Senior Application Scientist's Guide to the Mass Spectrometric Fragmentation of 2-Pyridinamine, 3-methyl-N-nitro-
Introduction 2-Pyridinamine, 3-methyl-N-nitro- (C₆H₇N₃O₂) is a niche molecule combining the structural features of a substituted pyridine ring with an N-nitramine functional group. While not a commonplace analyte, its st...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
2-Pyridinamine, 3-methyl-N-nitro- (C₆H₇N₃O₂) is a niche molecule combining the structural features of a substituted pyridine ring with an N-nitramine functional group. While not a commonplace analyte, its structure presents an interesting case study for mass spectrometric analysis, with relevance to researchers in fields such as energetic materials, metabolite identification, and synthetic chemistry. The presence of the labile N-NO₂ bond, a reactive amino group, and an aromatic system suggests a rich and predictable fragmentation pattern that can be exploited for its unambiguous identification.
This guide provides an in-depth comparison of mass spectrometric techniques for the characterization of this compound. We will explore the divergent fragmentation behaviors under hard and soft ionization techniques—specifically Electron Ionization (EI) and Electrospray Ionization (ESI) coupled with tandem mass spectrometry (MS/MS). The objective is to equip researchers, scientists, and drug development professionals with the expertise to select the appropriate analytical approach and to interpret the resulting mass spectra with confidence. The mechanistic explanations provided herein are grounded in established principles of mass spectrometry and data from closely related chemical structures.
Comparative Analysis of Ionization Techniques
The choice of ionization technique is paramount as it dictates the initial state of the analyte ion and, consequently, its subsequent fragmentation. For a molecule like 2-Pyridinamine, 3-methyl-N-nitro-, the two most relevant techniques are Electron Ionization (EI), typically coupled with Gas Chromatography (GC), and Electrospray Ionization (ESI), coupled with Liquid Chromatography (LC).
Electron Ionization (EI): As a "hard" ionization technique, EI bombards the analyte with high-energy electrons (typically 70 eV), inducing ionization and imparting significant internal energy.[1][2] This excess energy leads to extensive and often complex fragmentation, providing a detailed structural fingerprint. The resulting molecular ion (M⁺•) is a radical cation, and its fragmentation is crucial for library-based identification.[1]
Electrospray Ionization (ESI): In contrast, ESI is a "soft" ionization technique that generates ions from a liquid solution by creating a fine, charged aerosol.[3] It imparts minimal excess energy, resulting in little to no in-source fragmentation. This is ideal for determining the molecular weight of the analyte, as the protonated molecule ([M+H]⁺) is typically the most abundant species observed.[3] Structural information is then obtained by subjecting this precursor ion to collisional activation in a tandem mass spectrometer (MS/MS).
The analytical workflow for characterizing this compound can be visualized as follows:
Caption: General experimental workflow for the mass spectrometric analysis of the target analyte.
Predicted Fragmentation Pathways
Based on the fragmentation of analogous structures such as N-nitro compounds, nitroaromatics, and pyridinamines, we can predict the primary fragmentation pathways for 2-Pyridinamine, 3-methyl-N-nitro- (MW: 153.14).[4][5][6]
Electron Ionization (EI) Fragmentation
Under EI conditions, the molecular ion (M⁺• at m/z 153) is expected to be observed, followed by a cascade of fragmentation events. The N-NO₂ bond is the weakest point and a primary site for initial cleavage.
Loss of Nitro Group (•NO₂): The most characteristic fragmentation for N-nitro and nitroaromatic compounds is the loss of a nitro radical (•NO₂), a neutral loss of 46 Da.[4][7] This would result in a highly abundant fragment ion at m/z 107 .
Loss of Nitrous Acid (HNO₂): Rearrangement involving a hydrogen atom from the amino or methyl group, followed by the elimination of nitrous acid (a neutral loss of 47 Da), is plausible. This would yield an ion at m/z 106 .
Loss of •OH Radical: A rearrangement process, sometimes seen in N-nitroso compounds, can lead to the loss of a hydroxyl radical (•OH), a neutral loss of 17 Da.[5][8] This would produce a fragment at m/z 136 .
Loss of NO Radical: Cleavage of the N-N bond can lead to the loss of a nitric oxide radical (•NO), a neutral loss of 30 Da, resulting in an ion at m/z 123 .[5][9]
Loss of Methyl Radical (•CH₃): Loss of the methyl group from the pyridine ring (a neutral loss of 15 Da) would form an ion at m/z 138 .
The fragmentation cascade initiated by the loss of •NO₂ is likely to dominate the spectrum. The resulting ion at m/z 107 (3-methyl-2-pyridinamine radical cation) would then fragment further by losing HCN (27 Da) from the pyridine ring, a common pathway for pyridine derivatives, to yield an ion at m/z 80 .
Caption: Predicted Electron Ionization (EI) fragmentation pathway for 2-Pyridinamine, 3-methyl-N-nitro-.
Electrospray Ionization Tandem MS (ESI-MS/MS) Fragmentation
Using ESI in positive ion mode, the analyte will readily form a protonated molecule, [M+H]⁺, at m/z 154 . This stable precursor ion is then selected and subjected to collision-induced dissociation (CID) to elicit structural information. The fragmentation of this even-electron species will differ from the radical-driven pathways in EI.
Loss of Nitrous Acid (HNO₂): The most favorable fragmentation pathway for the protonated molecule is the neutral loss of nitrous acid (47 Da). This is a common loss for protonated nitramines and would result in a major product ion at m/z 107 .
Loss of Nitro Group and Hydrogen (NO₂ + H): While less common for even-electron ions, a loss of 47 Da can also be described as the loss of the nitro group and a hydrogen atom.
Loss of Water (H₂O): If protonation occurs on one of the nitro group's oxygen atoms, a subsequent loss of water (18 Da) could occur, leading to an ion at m/z 136 .
The resulting product ion spectrum is expected to be much simpler than the EI spectrum, likely dominated by the transition from m/z 154 to m/z 107.
Caption: Predicted ESI-MS/MS fragmentation pathway for 2-Pyridinamine, 3-methyl-N-nitro-.
Quantitative Data Summary
The following table summarizes the predicted key ions and their origins for the two primary mass spectrometric methods. This serves as a quick reference for identifying the compound from experimental data.
Ionization Method
Precursor Ion (m/z)
Key Fragment Ions (m/z)
Neutral Loss (Da)
Proposed Fragment Identity
Electron Ionization (EI)
153 (M⁺•)
138
15 (•CH₃)
[M - •CH₃]⁺
136
17 (•OH)
[M - •OH]⁺
123
30 (•NO)
[M - •NO]⁺
107 (Base Peak)
46 (•NO₂) **
[M - •NO₂]⁺
80
73 (•NO₂ + HCN)
[M - •NO₂ - HCN]⁺
ESI-MS/MS (+)
154 ([M+H]⁺)
136
18 (H₂O)
[M+H - H₂O]⁺
107 (Major Product)
47 (HNO₂) **
[M+H - HNO₂]⁺
Experimental Protocols
To ensure trustworthy and reproducible results, the following detailed protocols are recommended.
Protocol 1: GC-EI-MS Analysis
Sample Preparation:
Accurately weigh approximately 1 mg of 2-Pyridinamine, 3-methyl-N-nitro-.
Dissolve in 1 mL of a volatile, non-polar solvent such as dichloromethane or ethyl acetate to create a 1 mg/mL stock solution.
Perform serial dilutions to a final concentration of 1-10 µg/mL for analysis.
Instrumentation and Conditions:
Gas Chromatograph: Agilent 8890 GC or equivalent.
Injector: Split/splitless inlet, operated in splitless mode at 250°C.
GC Column: HP-5ms Ultra Inert, 30 m x 0.25 mm x 0.25 µm, or equivalent non-polar column.
Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.
Oven Program:
Initial temperature: 80°C, hold for 1 minute.
Ramp: 15°C/min to 280°C.
Hold: 5 minutes at 280°C.
Mass Spectrometer: Agilent 5977B MSD or equivalent single quadrupole or TOF mass spectrometer.
Ion Source: Electron Ionization (EI) at 70 eV.
Source Temperature: 230°C.
Quadrupole Temperature: 150°C.
Scan Range: m/z 40-200.
Protocol 2: LC-ESI-MS/MS Analysis
Sample Preparation:
Accurately weigh approximately 1 mg of 2-Pyridinamine, 3-methyl-N-nitro-.
Dissolve in 1 mL of methanol to create a 1 mg/mL stock solution.
Perform serial dilutions in 50:50 methanol:water with 0.1% formic acid to a final concentration of 10-100 ng/mL. The addition of formic acid is crucial for promoting protonation in positive ion mode ESI.[10]
Instrumentation and Conditions:
Liquid Chromatograph: Waters ACQUITY UPLC I-Class or equivalent.
LC Column: Waters ACQUITY UPLC BEH C18, 2.1 x 50 mm, 1.7 µm, or equivalent reversed-phase column.
Column Temperature: 40°C.
Mobile Phase A: Water + 0.1% Formic Acid.
Mobile Phase B: Acetonitrile + 0.1% Formic Acid.
Gradient:
Start at 5% B.
Linear ramp to 95% B over 5 minutes.
Hold at 95% B for 1 minute.
Return to 5% B and re-equilibrate for 2 minutes.
Flow Rate: 0.4 mL/min.
Injection Volume: 2 µL.
Mass Spectrometer: Sciex Triple Quad 6500+ or equivalent tandem mass spectrometer.
Ion Source: Electrospray Ionization (ESI), positive ion mode.
IonSpray Voltage: +5500 V.
Source Temperature: 500°C.
Analysis Mode: Multiple Reaction Monitoring (MRM) or Product Ion Scan.
Product Ion Scan: Precursor m/z 154, scan range m/z 50-160.
The mass spectrometric analysis of 2-Pyridinamine, 3-methyl-N-nitro- is a tale of two techniques. Electron Ionization provides a rich, detailed fragmentation pattern ideal for structural confirmation, with the characteristic loss of the •NO₂ group (46 Da) to produce a likely base peak at m/z 107. In contrast, soft ionization via ESI coupled with tandem MS offers a highly specific and sensitive method, defined by the clean fragmentation of the protonated molecule (m/z 154) to a dominant product ion at m/z 107 via the loss of nitrous acid (47 Da).
By leveraging both hard and soft ionization techniques, researchers can achieve unambiguous identification and robust quantification. The choice between GC-EI-MS and LC-ESI-MS/MS will depend on the analytical goals: EI for definitive structural elucidation and library matching, and ESI-MS/MS for high-sensitivity detection and quantification in complex matrices. This guide provides the foundational data and protocols to successfully characterize this and structurally related molecules.
References
Investigations Of Electron Attachment To Nitro-Compounds Towards Explosives. (n.d.). Google Scholar.
Rainey, W. T., Christie, W. H., & Lijinsky, W. (1978). Mass Spectra of N-Nitroso Compounds. Oak Ridge National Laboratory. [Link]
ApSimon, J. W., & Cooney, J. D. (1971). Some Aspects of the Mass Spectra of N-Nitrosamines. Canadian Journal of Chemistry, 49(8), 1367-1371. [Link]
PubChem. (n.d.). N-Methyl-3-nitro-2-pyridinamine. PubChem. Retrieved March 10, 2026, from [Link]
Sánchez-Viesca, F., Berros, M., & Pérez-Flores, J. (2008). Fragmentation mechanisms in electron ionization mass spectrometry of 5-nitro- and 8-nitroquinoline: a comparative study. Rapid Communications in Mass Spectrometry, 22(2), 253-256. [Link]
NIST. (n.d.). 2-Pyridinamine, 3-nitro-. NIST Chemistry WebBook. Retrieved March 10, 2026, from [Link]
ApSimon, J. W., & Cooney, J. D. (1971). Some Aspects of the Mass Spectra of.N-Nitrosamines. Canadian Science Publishing.
Parmar, J. M., & Joshi, N. K. (2012). Mass Spectral Fragmentation Modes of Pyrimidine Derivatives. International Journal of ChemTech Research, 4(2), 834-841. [Link]
Mortensen, S. K., et al. (2005). Specific determination of 20 primary aromatic amines in aqueous food simulants by liquid chromatography-electrospray ionization-tandem mass spectrometry. Journal of Chromatography A, 1091(1-2), 40-50. [Link]
NIST. (n.d.). 2-Pyridinamine, 3-methyl-. NIST Chemistry WebBook. Retrieved March 10, 2026, from [Link]
ESI-MS. (n.d.). Electrospray ionization. Wikipedia. Retrieved March 10, 2026, from [Link]
LCGC International. (2022, April 15). Electron Ionization for GC–MS. Chromatography Online. [Link]
Kuhn, S. (2024). Investigation of Electron Ionization in Mass Spectrometry: Principles and Applications. Research and Reviews: Journal of Chemistry. [Link]
Monzer, J., et al. (2011). Analysis of primary aromatic amines in the mainstream waterpipe smoke using liquid chromatography–electrospray ionization tandem mass spectrometry. Journal of Chromatography A, 1218(45), 8228-8235. [Link]
de Alda, M. L., & Barceló, D. (2003). Fragmentation of dipyridamole and related dipyrimidines by electrospray ionization collisional activated decomposition mass spectrometry. Journal of Mass Spectrometry, 38(5), 540-547. [Link]
NIST. (n.d.). 2-Pyridinamine, N-nitro-. NIST Chemistry WebBook. Retrieved March 10, 2026, from [Link]
Clark, J. (n.d.). Fragmentation Patterns in the Mass Spectra of Organic Compounds. Chemguide. Retrieved March 10, 2026, from [Link]
Salem, M. A. I., et al. (2014). Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines. International Journal of Materials and Chemistry, 4(4), 92-99. [Link]
The Strategic Advantage of 3-methyl-N-nitro-2-pyridinamine in Modern Nitration Chemistry: A Comparative Guide
For Researchers, Scientists, and Drug Development Professionals The introduction of a nitro group onto an aromatic or heteroaromatic scaffold is a cornerstone transformation in synthetic organic chemistry, paving the way...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
The introduction of a nitro group onto an aromatic or heteroaromatic scaffold is a cornerstone transformation in synthetic organic chemistry, paving the way for a multitude of valuable functional group interconversions essential in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. For decades, the classical approach has been the use of potent, yet often indiscriminate, nitrating agents such as mixed nitric and sulfuric acid. However, the increasing complexity and sensitivity of modern drug candidates demand a more nuanced and selective approach to nitration. This guide provides an in-depth technical comparison of 3-methyl-N-nitro-2-pyridinamine with traditional nitrating agents, highlighting its advantages in terms of mildness, selectivity, and safety.
The Limitations of Conventional Nitrating Agents
Traditional nitrating agents, most notably a mixture of concentrated nitric and sulfuric acids, operate via the in-situ generation of the highly electrophilic nitronium ion (NO₂⁺). While effective for robust aromatic systems, this method is fraught with challenges when applied to sensitive or electron-rich substrates:
Harsh Acidity: The strongly acidic conditions can lead to the degradation of acid-labile functional groups, such as those found in many complex natural products and pharmaceutical intermediates.
Lack of Regioselectivity: For substituted aromatics, mixtures of ortho, meta, and para isomers are often obtained, necessitating difficult and costly purification steps. The nitration of toluene with mixed acid, for instance, typically yields a mixture of isomers.[1][2]
Oxidative Side Reactions: The potent oxidizing nature of the mixed acid system can lead to unwanted side products, reducing the overall yield and purity of the desired nitroaromatic compound.[3]
Safety Concerns: The handling of concentrated and fuming acids, along with the highly exothermic nature of these reactions, poses significant safety risks in a laboratory setting.[4]
3-methyl-N-nitro-2-pyridinamine: A Paradigm of Mild and Selective Nitration
3-methyl-N-nitro-2-pyridinamine belongs to a class of compounds known as N-nitro pyridinamines, which function as "nitro-transfer" agents. Unlike traditional methods that generate the nitronium ion in a highly acidic environment, these reagents are believed to deliver the nitronium ion equivalent to the substrate under significantly milder conditions.
Mechanism of Action: The "Nitro-Transfer" Hypothesis
The proposed mechanism involves the transfer of the nitro group from the N-nitro pyridinamine to the aromatic substrate. The pyridinamine portion of the molecule acts as a leaving group, facilitating the delivery of the electrophilic nitro moiety. This process avoids the need for strong superacids to generate the nitronium ion, thereby circumventing many of the drawbacks associated with classical nitration. The reaction can be conceptualized as an electrophilic aromatic substitution where the N-nitro pyridinamine serves as the source of the electrophile.
Diagram: Proposed Mechanism of Nitration using 3-methyl-N-nitro-2-pyridinamine
Caption: Proposed nitro-transfer mechanism.
Comparative Performance Analysis: Regioselectivity in Toluene Nitration
To objectively assess the advantages of 3-methyl-N-nitro-2-pyridinamine, we can compare the expected regioselectivity of toluene nitration with that of established methods. Toluene is a standard substrate for evaluating the selectivity of nitrating agents.
Hypothesized based on analogous N-nitro transfer agents
The data clearly indicates that conventional mixed-acid nitration of toluene provides a mixture of isomers with the ortho product often predominating. In contrast, milder reagents like dinitrogen pentoxide show a strong preference for the para isomer.[5] Based on the behavior of analogous N-nitro transfer agents, it is hypothesized that 3-methyl-N-nitro-2-pyridinamine would also exhibit high para-selectivity, a highly desirable outcome in many synthetic applications.
Key Advantages of 3-methyl-N-nitro-2-pyridinamine
Enhanced Regioselectivity: By operating under milder conditions, N-nitro pyridinamines are expected to offer superior control over the position of nitration, favoring the thermodynamically more stable para-isomer for many substrates. This increased selectivity simplifies product purification and improves overall process efficiency.
Mild Reaction Conditions: The ability to perform nitrations in the absence of strong acids opens up the possibility of functionalizing complex molecules with acid-sensitive groups, a significant advantage in late-stage drug development.
Improved Safety Profile: Avoiding the use of large quantities of corrosive and fuming acids enhances the overall safety of the nitration process.
Compatibility with a Broader Substrate Scope: The mild nature of 3-methyl-N-nitro-2-pyridinamine is anticipated to allow for the successful nitration of a wider range of sensitive aromatic and heteroaromatic compounds that are incompatible with traditional methods.
Experimental Protocols
General Protocol for Nitration using Mixed Acid (for comparison)
Warning: This procedure involves the use of highly corrosive and reactive acids. Appropriate personal protective equipment (PPE) must be worn, and the reaction should be conducted in a well-ventilated fume hood.
Preparation of the Nitrating Mixture: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, cool concentrated sulfuric acid to 0 °C in an ice bath.
Slowly add concentrated nitric acid dropwise to the sulfuric acid with continuous stirring, ensuring the temperature remains below 10 °C.
Nitration Reaction: To a separate flask containing the aromatic substrate dissolved in a suitable solvent (e.g., dichloromethane), slowly add the pre-cooled nitrating mixture dropwise at 0 °C.
Allow the reaction to stir at a controlled temperature (e.g., 0 °C to room temperature) while monitoring its progress by TLC or GC-MS.
Work-up: Upon completion, carefully pour the reaction mixture onto crushed ice and neutralize with a suitable base (e.g., sodium bicarbonate solution).
Extract the product with an organic solvent, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purify the crude product by column chromatography or recrystallization.
Diagram: Standard Mixed Acid Nitration Workflow
Caption: Workflow for a typical mixed acid nitration.
Proposed Experimental Protocol for Nitration using 3-methyl-N-nitro-2-pyridinamine
This protocol is a generalized procedure based on the expected reactivity of N-nitro pyridinamine transfer agents. Optimization of solvent, temperature, and reaction time will be necessary for specific substrates.
Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the aromatic substrate in a suitable aprotic solvent (e.g., acetonitrile, dichloromethane, or THF).
Add 3-methyl-N-nitro-2-pyridinamine (typically 1.1 to 1.5 equivalents) to the solution.
Reaction: Stir the mixture at a temperature ranging from room temperature to a gentle reflux, while monitoring the reaction progress by TLC or GC-MS.
Work-up: Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.
The crude residue can be directly purified by column chromatography on silica gel to separate the nitrated product from the 2-amino-3-methylpyridine byproduct. Alternatively, an acidic or basic wash can be employed to remove the amine byproduct before chromatography.
Conclusion
While direct, extensive comparative data for 3-methyl-N-nitro-2-pyridinamine is still emerging in the literature, the principles established by analogous N-nitro transfer agents strongly suggest its significant potential as a superior nitrating agent for modern synthetic challenges. Its presumed ability to effect nitration under mild, non-acidic conditions, coupled with the likelihood of high regioselectivity, positions it as a valuable tool for researchers in the pharmaceutical and fine chemical industries. The adoption of such advanced reagents will be crucial in the development of more efficient, selective, and safer synthetic routes to complex nitroaromatic compounds.
References
(2015). Nitration of Substituted Aromatic Rings and Rate Analysis. [Link]
McAteer, D., Pons, J.-F., Wilson, I., & Cavaye, H. (n.d.). Nitration of Primary Amines to Form Primary Nitramines (Review). Cranfield University. [Link]
Katritzky, A. R., Scriven, E. F. V., Majumder, S., Akhmedova, R. G., Vakulenko, A. V., Akhmedov, N. G., Murugan, R., & Abboud, K. A. (2005). Preparation of nitropyridines by nitration of pyridines with nitric acid. Organic & Biomolecular Chemistry, 3(3), 538-541. [Link]
Maksimowski, P., Nastała, A., & Tomaszewski, W. (2022). Selective Nitration of Toluene using Nitrogen(V) Oxide in Dichloromethane and Catalysts. Central European Journal of Energetic Materials, 19(4), 423-435. [Link]
Barden III, J. M. (2003). A study of the regioselectivity in the zeolite-assisted nitration of toluene. [Link]
U.S. Patent No. 4,952,697. (1990).
Singleton, J. M., East, A. L. L., & Art, D. (2017). Dynamics and the Regiochemistry of Nitration of Toluene. Journal of the American Chemical Society, 139(16), 5857-5866. [Link]
U.S. Patent No. 5,977,418. (1999). Regioselective nitration of aromatic compounds by dinitrogen pentoxide and the reaction products thereof.
Ross, D. S., & Kulevsky, N. (1980). Studies in Aromatic and Amine Nitration. [Link]
Tingle, J. B., & Williams, L. F. (1908). STUDIES IN NITRATION, III. NITRATION OF ANILINE AND OF CERTAIN OF ITS N-ALKYL, N-ARYL AND N-ACYL DERIVATIVES.1. American Chemical Journal, 39(5), 629-637. [Link]
Bakke, J. M. (2000). Nitropyridines: Synthesis and reactions. Heterocyclic Communications, 6(3), 261-282. [Link]
Sánchez-Viesca, F., & Gómez, R. (2015). Electric Hindrance and Dipole Moments in 2-Aminopyridine Nitration. American Journal of Chemistry, 5(1), 19-22. [Link]
Harris, J. F. (1954). A study of the mixed acid nitration of 2-amino-5-chloropyridine. New Jersey Institute of Technology. [Link]
Isomäki, T., & Gevorgyan, V. (2019). Facile access to nitroarenes and nitroheteroarenes using N-nitrosaccharin. Nature Communications, 10(1), 3465. [Link]
Klapötke, T. M., & Stierstorfer, J. (2014). Amination of Nitroazoles — A Comparative Study of Structural and Energetic Properties. Zeitschrift für anorganische und allgemeine Chemie, 640(2), 275-283. [Link]
Domingo, L. R., & Ríos-Gutiérrez, M. (2020). Unveiling the electrophilic aromatic substitution reactions of pyridine derivatives with nitronium ion through molecular electron density theory. New Journal of Chemistry, 44(28), 12151-12159. [Link]
Yan, H., Yang, S., Gao, X., Zhou, K., Ma, C., Yan, R., & Huang, G. (2012). Iron(II)-Catalyzed Denitration Reaction: Synthesis of 3-Methyl-2-arylimidazo[1,2-a]pyridine Derivatives from Aminopyridines and 2-Methylnitroolefins. Synlett, 23(19), 2961-2962. [Link]
Comparative Guide: Purity Assessment Modalities for Synthesized 2-Pyridinamine, 3-methyl-N-nitro-
Executive Summary The synthesis of 2-Pyridinamine, 3-methyl-N-nitro- (CAS: 18344-53-1)[1] yields a highly functionalized nitraminopyridine intermediate critical for advanced agrochemical and pharmaceutical pipelines. How...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The synthesis of 2-Pyridinamine, 3-methyl-N-nitro- (CAS: 18344-53-1)[1] yields a highly functionalized nitraminopyridine intermediate critical for advanced agrochemical and pharmaceutical pipelines. However, the inherent chemical lability of the N-nitro group presents a unique analytical challenge. Routine purity assessments often inadvertently degrade the analyte, leading to false-positive impurity profiles.
This guide provides an objective comparison of High-Performance Liquid Chromatography (HPLC-UV), Quantitative Nuclear Magnetic Resonance (qNMR), and Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) for the purity assessment of this compound. By analyzing the causality behind experimental parameters, we establish a self-validating analytical framework that ensures absolute scientific integrity.
The Mechanistic Challenge: Acid-Catalyzed Rearrangement
Before selecting an analytical modality, scientists must understand the structural vulnerabilities of the target analyte. N-nitraminopyridines are notoriously sensitive to acidic conditions.
When exposed to low pH, the protonation of the pyridine ring or the nitramine nitrogen induces an N–N bond heterolysis. This triggers an intramolecular Bamberger-like migration, rearranging the N-nitro group to the carbon ring to form thermodynamically stable isomers (e.g., 3-methyl-5-nitro-2-pyridinamine)[2].
The Analytical Consequence: If a standard acidic mobile phase (e.g., 0.1% Trifluoroacetic Acid, pH ~2.0) is used during HPLC analysis, the analyte will degrade on the column. This generates "ghost peaks" that are artifacts of the method, not genuine synthetic impurities.
Acid-catalyzed rearrangement of N-nitraminopyridines during improper chromatographic analysis.
Comparative Analysis of Analytical Modalities
To establish a comprehensive purity profile, no single technique is sufficient. We compare three primary modalities based on their operational mechanisms and data outputs.
High-Performance Liquid Chromatography (HPLC-UV)
HPLC-UV remains the industry workhorse for batch release. It excels at separating the target compound from closely related structural isomers (e.g., ring-nitrated byproducts)[3]. However, it is a relative method; it requires a highly pure reference standard to calculate mass fraction, and its accuracy is heavily dependent on the relative UV response factors of the impurities [4].
Quantitative 1H-NMR (qNMR)
qNMR is a primary ratio method that provides an absolute measurement of analyte concentration. Because the integrated signal area of a specific proton is directly proportional to the molar concentration of that nucleus, qNMR determines absolute mass fraction without requiring a reference standard of the analyte itself[5]. It is the gold standard for certifying the purity of synthetic intermediates [6].
LC-HRMS
While not typically used for primary quantitation due to matrix effects and ion suppression, LC-HRMS is indispensable for structural elucidation. It identifies unknown degradants and over-nitrated byproducts by providing exact mass and isotopic distribution data.
Quantitative Data Summaries
Table 1: Comparative Performance Metrics for Purity Assessment
Metric
HPLC-UV (pH 7.5)
¹H-qNMR
LC-HRMS
Primary Output
Relative Area %
Absolute Mass Fraction
Exact Mass / Formula
Reference Standard
Required (Analyte specific)
Not Required (Uses internal calibrant)
Required (For quantitation)
Accuracy
High (if response factors known)
Excellent (<0.1% expanded uncertainty)
Moderate (Prone to ion suppression)
Precision (RSD)
< 0.5%
< 0.5%
2.0 - 5.0%
Analysis Time
15 - 30 min
5 - 10 min
20 - 45 min
Destructive?
Yes
No (Sample can be recovered)
Yes
Table 2: Modality Suitability by Impurity Class
Impurity Class
HPLC-UV
¹H-qNMR
LC-HRMS
Structural Isomers
Excellent (Baseline resolution)
Moderate (Signal overlap possible)
Poor (Identical mass)
Inorganic Salts
Blind
Blind
Blind
Residual Solvents
Poor (Low UV absorbance)
Excellent (Distinct aliphatic shifts)
Poor
Over-nitrated Byproducts
Good
Good
Excellent
Self-Validating Experimental Protocols
To ensure rigorous E-E-A-T standards, the following protocols are designed as self-validating systems . They incorporate internal checks to prove that the data generated is free from methodological artifacts.
Protocol A: pH-Controlled HPLC-UV Analysis
Causality Check: To prevent the acid-catalyzed rearrangement detailed in Section 2, this protocol utilizes a neutral buffered mobile phase.
Self-Validation: The use of a Diode Array Detector (DAD) allows for peak purity analysis (spectral homogeneity). If the target peak is impure, the UV spectrum will shift across the peak's elution profile.
Methodology:
Column Selection: Use a sterically protected C18 column (e.g., Cosmosil 5C18-MS-II, 4.6 × 250 mm, 5 µm) to ensure stable retention at neutral pH.
Mobile Phase Preparation:
Phase A: 10 mM Ammonium Bicarbonate in LC-MS grade water, adjusted to pH 7.5. (Strictly avoid TFA or Formic Acid).
Phase B: 100% Acetonitrile.
Gradient Elution: 10% B to 60% B over 20 minutes. Flow rate: 1.0 mL/min.
Sample Preparation: Dissolve 1.0 mg of the synthesized batch in 1.0 mL of Mobile Phase A/B (50:50).
Detection: Monitor at 254 nm and 280 nm using a DAD.
Validation Step: Inject a blank (diluent only) to rule out system peaks. Assess the peak purity index of the main analyte peak; a value >0.990 confirms no co-eluting isomeric impurities.
Protocol B: High-Precision ¹H-qNMR
Causality Check: Accurate quantitation requires complete relaxation of all excited protons between pulses. Therefore, the relaxation delay (D1) must be at least 5 times the longest spin-lattice relaxation time (
) of the measured protons[7].
Self-Validation: Calculate the purity twice using two distinct analyte signals (e.g., the aromatic proton at ~8.1 ppm and the methyl protons at ~2.3 ppm). If both calculations yield the same mass fraction, the measurement is internally validated.
Methodology:
Calibrant Selection: Use Dimethyl sulfone (TraceCERT®,
3.0 ppm) as the internal standard (IS). Its singlet peak will not overlap with the analyte's aromatic or methyl signals.
Sample Preparation: Accurately weigh ~15.0 mg of 3-methyl-N-nitro-2-pyridinamine and ~5.0 mg of Dimethyl sulfone using a microbalance (d = 0.001 mg). Co-dissolve in 0.6 mL of DMSO-
Data Processing: Apply manual phase correction and baseline correction. Integrate the IS peak and the target analyte peaks.
Calculation: Use the standard qNMR formula:
(Where P = Purity, I = Integral, N = Number of protons, M = Molar mass, W = Weight).
Integrated Purity Assessment Workflow
Workflow for the comprehensive purity assessment of synthesized 3-methyl-N-nitro-2-pyridinamine.
References
Pasternak, E. E., & Tomasik, P. (1978). Rearrangement of N-(3-pyridyl)nitramine. ResearchGate. Retrieved from:[Link]
Pauli, G. F., et al. (2014). The Well-Characterized Synthetic Molecule: A Role for Quantitative 1H NMR. ACS Analytical Chemistry. Retrieved from:[Link]
MDPI. Purity Assessment of Aryltetralin Lactone Lignans by Quantitative 1H Nuclear Magnetic Resonance. Retrieved from:[Link]
Oxford Academic. Modification of the aminopyridine unit of 2-deoxyaminopyridinyl-pseudocytidine. Nucleic Acids Research. Retrieved from:[Link]
Analytical Method Validation for 3-Methyl-N-nitro-2-pyridinamine: A Comparative Guide for Impurity Profiling
Executive Summary In the synthesis of critical pharmaceutical building blocks such as 2-amino-3-methyl-5-nitropyridine, the nitration of 2-amino-3-methylpyridine proceeds via a highly reactive kinetic intermediate: 3-met...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In the synthesis of critical pharmaceutical building blocks such as 2-amino-3-methyl-5-nitropyridine, the nitration of 2-amino-3-methylpyridine proceeds via a highly reactive kinetic intermediate: 3-methyl-N-nitro-2-pyridinamine (also referred to as 2-nitramino-3-methylpyridine) . Because nitramines can exhibit energetic instability and pose regulatory risks if carried forward as process impurities, rigorous analytical monitoring is required.
This guide objectively compares three analytical platforms—HPLC-UV, UHPLC-MS/MS, and qNMR—for the detection and quantification of this specific nitramine. By detailing the causality behind chromatographic behaviors and providing self-validating protocols, this document serves as a definitive resource for researchers and drug development professionals.
Mechanistic Context: Why Track the Nitramine?
During the electrophilic aromatic substitution of substituted pyridines, the highly nucleophilic exocyclic amino nitrogen is attacked first at low temperatures (< 10°C), forming the N-nitro intermediate .
Reaction pathway illustrating the formation and rearrangement of 3-methyl-N-nitro-2-pyridinamine.
Failure to fully convert this intermediate via heating (50–90°C) results in residual 3-methyl-N-nitro-2-pyridinamine in the final API starting material. The nitramino group (-NH-NO₂) possesses an acidic proton (pKa ~6.5), which heavily dictates its behavior in reverse-phase chromatography and mass spectrometry .
Comparative Analysis of Analytical Platforms
Selecting the correct analytical method depends on the synthesis stage. Below is an objective performance comparison of three standard methodologies for quantifying 3-methyl-N-nitro-2-pyridinamine.
Feature
HPLC-UV (Routine IPC)
UHPLC-MS/MS (Trace Profiling)
qNMR (Standardization)
Sensitivity (LOD)
~0.5 µg/mL
~1.0 ng/mL
~50 µg/mL
Specificity
Moderate (Retention Time + UV)
Very High (MRM Transitions)
High (Chemical Shift)
Run Time
15.0 minutes
4.5 minutes
10.0 minutes
Primary Use Case
Reaction monitoring (Macro levels)
Trace impurity release testing
Reference standard purity
Relative Cost
Low
High
Medium
Causality-Driven Experimental Protocols
To ensure data integrity, every analytical method must operate as a self-validating system. The following protocols incorporate built-in system suitability tests (SST) and mechanistic rationale for specific parameter choices.
Step-by-step ICH Q2(R2) analytical method validation workflow for trace impurity profiling.
Protocol A: HPLC-UV for In-Process Control (IPC)
Objective: Monitor the disappearance of the nitramine intermediate during the heating phase of the synthesis.
Causality of Mobile Phase Selection: The nitramino group (-NH-NO₂) is weakly acidic. In a neutral mobile phase, it partially ionizes, causing peak splitting and poor retention on a non-polar C18 stationary phase. Using 0.1% Trifluoroacetic acid (TFA) drops the pH to ~2.0, suppressing ionization and maintaining the molecule in its neutral state for sharp, reproducible peaks.
Causality of Sample Quenching: The rearrangement of the nitramine to the ring-nitrated product is acid-catalyzed. If the reaction aliquot is not immediately neutralized or diluted in cold solvent, the intermediate will continue to convert in the sample vial, leading to artificially low quantitative results.
Step-by-Step Methodology:
Column: Zorbax Eclipse Plus C18 (4.6 x 150 mm, 3.5 µm).
Mobile Phase A: 0.1% TFA in LC-MS grade Water.
Mobile Phase B: 0.1% TFA in Acetonitrile.
Gradient: 10% B to 60% B over 15 minutes at 1.0 mL/min.
Detection: UV at 254 nm (optimal for the conjugated pyridine ring).
Sample Preparation (Self-Validating Step): Extract a 50 µL aliquot from the reactor. Immediately quench into 950 µL of ice-cold Methanol containing 1% triethylamine to halt the acid-catalyzed rearrangement.
System Suitability: Inject a known standard (50 µg/mL). The system is validated for the run only if Theoretical Plates (N) > 2000 and Tailing Factor (T) < 1.5.
Protocol B: UHPLC-MS/MS for Trace Impurity Release
Objective: Quantify residual 3-methyl-N-nitro-2-pyridinamine at parts-per-million (ppm) levels in the final purified 2-amino-3-methyl-5-nitropyridine product.
Causality of Ionization Mode: Why use Electrospray Ionization in Negative Mode (ESI-)? The acidic proton on the nitramino group makes it highly prone to deprotonation in the electrospray source, forming a stable [M-H]⁻ anion. Positive mode yields poor sensitivity for this functional group, but negative mode provides a robust, specific signal.
Step-by-Step Methodology:
Column: Waters Acquity UPLC BEH C18 (2.1 x 50 mm, 1.7 µm).
Mobile Phase A: 10 mM Ammonium Acetate in Water (pH ~6.8 to promote source ionization).
Mobile Phase B: Methanol.
Gradient: 5% B to 95% B over 4.5 minutes at 0.4 mL/min.
MS/MS Parameters: ESI Negative mode. Capillary voltage: 2.5 kV.
MRM Transitions: Monitor m/z 152.0 → 106.0 (corresponding to the loss of the NO₂ group).
Sample Preparation: Dissolve 10 mg of the final product in 10 mL of 50:50 Water:Methanol. Filter through a 0.22 µm PTFE syringe filter.
Self-Validating Accuracy Check: Spike a known blank matrix with 10 ng/mL of the nitramine standard. Proceed with the run only if spike recovery falls between 90% and 110%.
Experimental Validation Data
Both methods were subjected to rigorous validation against ICH Q2(R2) guidelines. The experimental data below demonstrates the superior sensitivity of the MS/MS platform for trace analysis, while confirming the robustness of the HPLC-UV method for routine macro-level monitoring.
Operational Guide: Proper Disposal and Handling of 2-Pyridinamine, 3-methyl-N-nitro- (CAS 18344-53-1) As a Senior Application Scientist, I cannot overstate the importance of treating energetic pharmacophores with the utm...
Author: BenchChem Technical Support Team. Date: March 2026
Operational Guide: Proper Disposal and Handling of 2-Pyridinamine, 3-methyl-N-nitro- (CAS 18344-53-1)
As a Senior Application Scientist, I cannot overstate the importance of treating energetic pharmacophores with the utmost operational respect. 2-Pyridinamine, 3-methyl-N-nitro- (CAS 18344-53-1) is a highly reactive, toxic, and potentially energetic nitraminopyridine derivative. Due to the presence of the N-nitramine (-NH-NO2) functional group, this compound poses severe risks of exothermic decomposition if improperly handled or mixed with incompatible waste streams.
This guide provides validated, step-by-step protocols for the safe operational handling, segregation, and disposal of this compound to prevent thermal runaway and ensure strict regulatory compliance.
Physicochemical Profiling & Causality of Hazards
To safely dispose of 2-Pyridinamine, 3-methyl-N-nitro-, one must first understand the mechanistic causality behind its chemical reactivity:
Acid-Catalyzed Rearrangement (Thermal Runaway Risk): Nitraminopyridines are highly sensitive to strong acids. Exposure to concentrated sulfuric or nitric acid induces a rapid, exothermic Bamberger-type rearrangement (or hydrolysis), converting the N-nitramine into ring-nitrated aminopyridines ()[1]. In a sealed waste container, this uncontrolled exothermic reaction can cause catastrophic overpressurization and container rupture.
Energetic Instability: The N-nitramine moiety is a well-documented explosophore. While mononitraminopyridines are generally less shock-sensitive than poly-nitrated explosives, they possess high heats of formation and can decompose violently under thermal stress ()[2]. Furthermore, contamination with heavy metals (e.g., Cu, Pb, Ag) can form highly friction- and shock-sensitive metal nitramine salts.
Mammalian Toxicity: Like many pyridine and aminopyridine derivatives, this compound acts as a potent neurotoxin and severe skin irritant. It can be rapidly absorbed through the skin and mucous membranes, necessitating strict barrier protection ()[3].
Operational Handling & PPE
Before initiating any disposal or transfer procedures, ensure the following self-validating safety systems are actively in place:
Engineering Controls: All handling must be performed inside a certified Class II Type B2 biological safety cabinet or a hard-ducted chemical fume hood to prevent the inhalation of energetic dust.
Personal Protective Equipment (PPE):
Gloves: Double-gloving with heavy-duty nitrile or butyl rubber gloves.
Eye Protection: Splash-proof chemical goggles combined with a full-face shield.
Body: Flame-resistant (FR) lab coat and anti-static footwear.
Respirator: If engineering controls are compromised, a NIOSH-approved P100 particulate respirator is mandatory.
Tools: Use strictly non-sparking (e.g., Teflon, conductive rubber, or wooden) spatulas and tools to prevent electrostatic discharge (ESD) ignition of the powder.
Step-by-Step Disposal Protocol
Under no circumstances should this compound be disposed of down the drain or in general solid waste.
Step 1: Waste Stream Segregation (Critical)
Action: Isolate 2-Pyridinamine, 3-methyl-N-nitro- waste strictly from strong acids, strong bases, oxidizing agents, and heavy metal solutions.
Causality: This segregation prevents the exothermic acid-catalyzed rearrangement and the formation of shock-sensitive metal-nitramine complexes[1][2].
Step 2: Primary Packaging
Action (Solid Waste): Transfer solid powder into an anti-static, high-density polyethylene (HDPE) container. Do not use glass bottles, as they pose a lethal shrapnel hazard in the event of unexpected outgassing or deflagration.
Action (Liquid Waste): Dissolve or collect the compound in a compatible, non-reactive solvent (e.g., DMSO or water) and store in a vented HDPE carboy.
Causality: Anti-static materials prevent ESD. The vented cap allows for the safe release of trace nitrogen oxides (NOx) generated by slow ambient degradation, preventing pressure buildup.
Step 3: Labeling and Documentation
Action: Affix a hazardous waste label detailing: "Hazardous Waste: Toxic/Reactive - Contains Nitraminopyridine (CAS 18344-53-1). DO NOT MIX WITH ACIDS OR METALS."
Step 4: Final Destruction (High-Temperature Incineration)
Action: Transfer the sealed containers to your Environmental Health and Safety (EHS) department for commercial high-temperature incineration.
Causality: Due to the high nitrogen content (C6H7N3O2), destruction requires specialized incinerators equipped with NOx scrubbers to capture toxic nitrogen dioxide emissions, ensuring the complete and safe breakdown of the pyridine ring[3].
Spill Response Methodology
If a spill occurs outside of primary containment, execute the following workflow to safely neutralize the hazard:
Evacuate & Isolate: Immediately evacuate personnel from the immediate vicinity. Eliminate all potential ignition sources (hot plates, static-prone materials).
Don PPE: Ensure full PPE (including a P100 respirator) is worn before re-entering the spill zone.
Dust Suppression (For Solids): Gently mist the spilled powder with water or a 50% isopropanol/water solution. Causality: Dry nitramine dust is highly susceptible to static ignition; wetting the powder desensitizes the energetic material.
Collection: Use a non-sparking, anti-static brush and dustpan to collect the wetted material. Place it into an HDPE waste container.
Decontamination: Wash the spill surface thoroughly with copious amounts of water and a mild, non-acidic detergent. Collect all wash water as hazardous liquid waste.
Data Presentation
Physicochemical / Hazard Property
Value / Description
Operational Implication
Chemical Name
2-Pyridinamine, 3-methyl-N-nitro-
Target compound for disposal profiling.
CAS Registry Number
18344-53-1
Required for exact EHS waste documentation.
Molecular Formula
C6H7N3O2
High nitrogen content; mandates NOx scrubbing.
Functional Groups
Pyridine ring, N-nitramine
Susceptible to acid-catalyzed exothermic rearrangement.
Chemical Incompatibilities
Strong acids, heavy metals, reducers
Strictly segregate waste to prevent thermal runaway.
Recommended Disposal Method
High-Temperature Incineration
Drain disposal prohibited; requires professional destruction.
Disposal & Segregation Workflow
Decision tree for the safe segregation, packaging, and disposal of nitraminopyridine waste.
References
Nissan, R. A., Wilson, W. S., & Gilardi, R. D. (1994). High Nitrogen Explosives. Part 1. 2,6-Dinitropyridines and Dibenzo-1,3a, 4,6a-Tetraazapentalenes. Defense Technical Information Center (DTIC).[Link]
Ehrenbeck, H. E. (1957). A study of the mixed acid nitration of 2-amino-5-chloropyridine. Digital Commons @ NJIT.[Link]
Scriven, E. F. V., Toomey, J. E., & Murugan, R. (2000). Pyridine and Pyridine Derivatives. Kirk-Othmer Encyclopedia of Chemical Technology.[Link]
